Proquinazid-(propoxy-d7)

• CAS: 2140327-37-1

Core Science & Biosynthesis

Proquinazid-(propoxy-d7): A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Proquinazid-(propoxy-d7), a deuterium-labeled isotopologue of the fungicide Proquinazid. This document details its primary applications, underlying mechanisms of action, and relevant experimental methodologies, designed to support research and development professionals in the fields of agricultural science, analytical chemistry, and plant pathology.

Core Concepts: Proquinazid and its Deuterated Analog

Proquinazid is a potent fungicide belonging to the quinazolinone class, primarily utilized for the control of powdery mildew on a variety of crops, including cereals and grapes.[1] Its deuterated form, Proquinazid-(propoxy-d7), serves as an invaluable tool in analytical chemistry, specifically as an internal standard for the quantification of Proquinazid residues in complex matrices. The incorporation of seven deuterium atoms in the propoxy group results in a molecule with a higher mass, allowing for its distinct detection in mass spectrometry-based assays while maintaining nearly identical chemical and physical properties to the parent compound.

Physicochemical Properties

Property	Value for Proquinazid	Reference
IUPAC Name	6-iodo-2-propoxy-3-propylquinazolin-4(3H)-one	[2]
Molecular Formula	C₁₄H₁₇IN₂O₂	[2]
Molecular Weight	372.20 g/mol	[2]
Molecular Weight (Proquinazid-(propoxy-d7))	Approx. 379.24 g/mol	Calculated
LogP	3.7	[3]
Water Solubility	1 mg/L to 100 mg/L	[3][4]
Appearance	White crystalline solid

Primary Use: Isotopic Dilution Mass Spectrometry

The primary application of Proquinazid-(propoxy-d7) is as an internal standard in isotope dilution mass spectrometry (IDMS), most commonly with liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique is the gold standard for accurate quantification of chemical residues in complex samples such as food and environmental matrices.

Principle of Isotope Dilution

Isotope dilution analysis relies on the addition of a known amount of an isotopically labeled standard (in this case, Proquinazid-(propoxy-d7)) to a sample prior to extraction and analysis. The labeled standard behaves identically to the native analyte (Proquinazid) throughout the sample preparation and analysis process. Any loss of analyte during these steps will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the labeled standard in the mass spectrometer, an accurate and precise quantification of the original analyte concentration in the sample can be achieved, compensating for matrix effects and variations in extraction recovery.

Experimental Workflow: Residue Analysis in Grapes

The following diagram illustrates a typical workflow for the analysis of Proquinazid residues in grapes using Proquinazid-(propoxy-d7) as an internal standard.

Fig. 1: Workflow for Proquinazid residue analysis.

Detailed Experimental Protocols

Hypothetical Synthesis of Proquinazid-(propoxy-d7)

The synthesis of Proquinazid-(propoxy-d7) would likely follow a similar pathway to the unlabeled compound, with the introduction of the deuterium label at the propoxy group. A possible approach would involve the use of deuterated propanol. General methods for deuterium labeling often employ reducing agents like lithium aluminum deuteride.[5][6]

Reaction Scheme: A key step would involve the reaction of a suitable precursor with 1-propanol-d7.

Purification: The final product would be purified using standard techniques such as column chromatography and crystallization.

Characterization: The successful incorporation of deuterium and the purity of the final product would be confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Protocol for Proquinazid Residue Analysis in Grapes using LC-MS/MS

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis.[7][8]

1. Sample Preparation:

• Homogenize a representative sample of grapes (e.g., 10 g) to a uniform paste.

• Accurately spike the homogenate with a known amount of Proquinazid-(propoxy-d7) solution in a suitable solvent (e.g., acetonitrile).

• Add acetonitrile and a salt mixture (e.g., magnesium sulfate, sodium chloride, and citrates) to the sample.

• Shake vigorously to extract the analytes into the acetonitrile layer and induce phase separation.[8]

• Centrifuge the sample to pellet the solid matrix.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a tube containing a d-SPE sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

• Vortex and centrifuge the sample.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Inject the cleaned-up extract onto a reverse-phase C18 column.

  • Employ a gradient elution with a mobile phase consisting of water and methanol or acetonitrile, both typically containing a small amount of an additive like formic acid or ammonium formate to improve chromatographic peak shape and ionization efficiency.

• Tandem Mass Spectrometry (MS/MS):

  • Utilize an electrospray ionization (ESI) source in positive ion mode.

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Monitor at least two specific precursor-to-product ion transitions for both Proquinazid and Proquinazid-(propoxy-d7) for confident identification and quantification.

4. Quantification:

• Construct a calibration curve using standards containing known concentrations of Proquinazid and a constant concentration of Proquinazid-(propoxy-d7).

• Calculate the concentration of Proquinazid in the sample by comparing the peak area ratio of the native analyte to the internal standard against the calibration curve.

Mechanism of Action of Proquinazid

Proquinazid exhibits a dual mode of action, directly inhibiting the fungal pathogen and indirectly by stimulating the host plant's defense mechanisms.

Direct Action on the Fungus: Inhibition of Appressorium Formation

Proquinazid's primary fungicidal activity stems from its ability to inhibit spore germination and the formation of the appressorium, a specialized infection structure essential for many fungi to penetrate the host cuticle.[9] While the precise molecular target is not fully elucidated, it is understood to interfere with the early signaling processes within the fungus that are necessary for successful infection. This disruption of signaling likely involves key pathways such as G-protein or MAP kinase cascades that regulate morphogenesis in response to environmental cues from the host plant surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of deuterium-labeled analogs of the lipid hydroperoxide-derived bifunctional electrophile 4-oxo-2(E)-nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of deuterium-labeled fluphenazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. apvma.gov.au [apvma.gov.au]

Proquinazid-(propoxy-d7): An In-depth Technical Guide for its Application as an Internal Standard in Pesticide Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the use of Proquinazid-(propoxy-d7) as an internal standard for the quantitative analysis of the fungicide proquinazid in complex matrices. This document details the rationale for using a deuterated internal standard, outlines a general experimental protocol, and presents expected performance data based on established analytical methodologies for pesticide residue analysis. Furthermore, it explores the mode of action of proquinazid, offering a visual representation of the signaling pathways it influences.

Introduction to Proquinazid and the Role of Internal Standards

Proquinazid is a quinazolinone fungicide highly effective against powdery mildew on a variety of crops. Accurate quantification of its residues in food and environmental samples is crucial for regulatory compliance and consumer safety. The complexity of these sample matrices can lead to significant signal suppression or enhancement in analytical instruments like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

To compensate for these matrix effects and ensure the accuracy and precision of analytical results, a stable isotope-labeled internal standard, such as Proquinazid-(propoxy-d7), is employed. Deuterated internal standards are ideal as they share near-identical chemical and physical properties with the target analyte, causing them to behave similarly during sample extraction, cleanup, and chromatographic analysis. This co-elution and similar ionization behavior allow for reliable correction of variations in the analytical process.

Experimental Protocols

While specific validated methods detailing the use of Proquinazid-(propoxy-d7) are not extensively published, a robust analytical workflow can be constructed based on established methodologies for proquinazid analysis, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Sample Preparation (QuEChERS-based)

A modified QuEChERS protocol is a common and effective method for extracting proquinazid from various matrices.

Materials:

• Homogenized sample (e.g., fruit, vegetable, or soil)

• Proquinazid-(propoxy-d7) internal standard solution (concentration to be optimized)

• Acetonitrile (ACN) with 1% acetic acid

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium acetate (NaOAc)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for pigmented matrices

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with a known amount of Proquinazid-(propoxy-d7) internal standard solution.

• Add 10 mL of ACN with 1% acetic acid.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaOAc.

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant to a dispersive solid-phase extraction (d-SPE) tube containing MgSO₄, PSA, and C18 (and GCB if necessary).

• Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for the analysis of proquinazid.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (single or tandem quadrupole).

• Capillary column: e.g., HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Typical GC Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 150 °C at 25 °C/min

  • Ramp to 200 °C at 3 °C/min

  • Ramp to 280 °C at 8 °C/min, hold for 10 minutes

Typical MS Conditions (Selected Ion Monitoring - SIM):

• Ionization Mode: Electron Ionization (EI)

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ions to Monitor:

  • Proquinazid: (Quantification and qualifier ions to be selected from its mass spectrum)

  • Proquinazid-(propoxy-d7): (Quantification and qualifier ions to be selected from its mass spectrum, expected to be M+7 relative to proquinazid fragments containing the propoxy group)

Data Presentation and Performance Characteristics

The use of Proquinazid-(propoxy-d7) as an internal standard is expected to yield excellent performance in terms of linearity, recovery, and limits of detection and quantification. The following tables summarize expected validation data based on typical performance of pesticide residue analysis using deuterated internal standards.

Table 1: Method Validation Parameters

Parameter	Expected Value	Description
Linearity (R²)	> 0.995	The coefficient of determination for the calibration curve constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
Limit of Quantification (LOQ)	≤ 0.01 mg/kg	The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy. A validated LOQ of 0.01 mg/kg has been reported for proquinazid in fruits and vegetables using a modified QuEChERS and GC-MS method.
Limit of Detection (LOD)	≤ 0.003 mg/kg	The lowest concentration of the analyte that can be reliably detected.
Intra-day Precision (RSDr)	< 15%	The relative standard deviation of replicate analyses of a spiked sample within the same day.
Inter-day Precision (RSDR)	< 20%	The relative standard deviation of replicate analyses of a spiked sample on different days.

Table 2: Recovery Studies

Matrix	Spiking Level (mg/kg)	Expected Mean Recovery (%)	Expected RSD (%)
Grapes	0.01	85 - 110	< 15
Grapes	0.1	90 - 110	< 10
Wheat	0.01	80 - 110	< 15
Wheat	0.1	85 - 110	< 10
Soil	0.05	75 - 115	< 20

Note: The data presented in these tables are representative of expected performance and should be confirmed through in-house validation studies.

Visualization of Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of proquinazid using Proquinazid-(propoxy-d7) as an internal standard.

A Technical Guide to Proquinazid-(propoxy-d7) Analytical Standard for Research Professionals

For Immediate Release

This technical guide provides an in-depth overview of the Proquinazid-(propoxy-d7) analytical standard, designed for researchers, scientists, and professionals in drug development and analytical chemistry. This document outlines the commercial availability of this standard, its key quantitative data, and detailed experimental protocols for its use as an internal standard in analytical methodologies.

Commercial Availability and Specifications

Proquinazid-(propoxy-d7) is a deuterated analog of the fungicide Proquinazid, primarily utilized as an internal standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Its use allows for the accurate quantification of Proquinazid in various matrices by correcting for matrix effects and variations during sample preparation and analysis.

Several commercial suppliers offer Proquinazid-(propoxy-d7) as an analytical standard. The following tables summarize the available quantitative data for this standard from prominent suppliers. It is important for researchers to always refer to the lot-specific Certificate of Analysis (CoA) provided by the supplier for the most accurate and up-to-date information.

Table 1: Commercial Suppliers of Proquinazid-(propoxy-d7)

Supplier	Product Name	Catalog Number	CAS Number
LGC Standards	Proquinazid D7	DRE-C16542010	2140327-37-1
MedChemExpress	Proquinazid-(propoxy-d7)	HY-117171S	2140327-37-1

Table 2: Quantitative Specifications of Proquinazid-(propoxy-d7)

Supplier	Purity (HPLC)	Isotopic Enrichment	Format
LGC Standards	Information available upon request from the supplier's Certificate of Analysis.	Information available upon request from the supplier's Certificate of Analysis.	Neat
MedChemExpress	>98% (Typical value, refer to lot-specific CoA)	>99% (Typical value, refer to lot-specific CoA)	Neat

Experimental Protocols: Quantification of Proquinazid using Proquinazid-(propoxy-d7) as an Internal Standard

The following protocol describes a general workflow for the extraction of Proquinazid from a food matrix (e.g., strawberries) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis using LC-MS/MS. The use of Proquinazid-(propoxy-d7) as an internal standard is crucial for achieving accurate and precise results.

Sample Preparation: QuEChERS Extraction

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.

Workflow for QuEChERS Extraction

Caption: Workflow for sample preparation using the QuEChERS method.

LC-MS/MS Analysis

The final extract is analyzed by a liquid chromatography system coupled to a tandem mass spectrometer.

Instrumentation and Conditions (Typical):

• Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer (QqQ) is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).

• Ionization Source: Electrospray Ionization (ESI) in positive mode is generally suitable for Proquinazid.

Table 3: Example MRM Transitions for Proquinazid and Proquinazid-(propoxy-d7)

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Proquinazid	[Value to be determined empirically]	[Value to be determined empirically]	[Value to be determined empirically]
Proquinazid-(propoxy-d7)	[Value to be determined empirically]	[Value to be determined empirically]	-

Note: The exact m/z values for precursor and product ions should be optimized for the specific instrument being used.

Logical Relationship for Quantification

Caption: Logical workflow for the quantification of Proquinazid.

Mode of Action (Fungicide)

It is important to note that Proquinazid is a fungicide and its mechanism of action is related to the disruption of fungal cell processes. As an analytical standard, Proquinazid-(propoxy-d7) does not have a "signaling pathway" in the context of drug-receptor interactions in mammalian systems. Its utility is strictly for analytical quantification.

Conclusion

Proquinazid-(propoxy-d7) is an essential tool for the accurate and reliable quantification of the fungicide Proquinazid in various samples. This guide provides a summary of its commercial availability and a foundational experimental protocol. Researchers should always consult the supplier's Certificate of Analysis for specific data on their analytical standard and optimize the provided methods for their specific instrumentation and matrix.

Proquinazid-(propoxy-d7): A Technical Guide to Safe Handling and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proquinazid-(propoxy-d7) is a stable isotope-labeled version of Proquinazid, a quinazolinone fungicide. The replacement of seven hydrogen atoms with deuterium in the propoxy group makes it a valuable tool in analytical and metabolic studies. Its primary application is as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The increased mass allows for clear differentiation from the non-labeled analyte, enabling accurate quantification in complex matrices.

Proquinazid itself is an effective fungicide used to control powdery mildew on various crops. Its mode of action involves the inhibition of spore germination and appressorium formation.[1] Understanding the safety and handling of Proquinazid is therefore paramount for researchers utilizing its deuterated analog.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Proquinazid. This information is critical for risk assessment and for designing safe experimental protocols.

Table 1: Physicochemical Properties of Proquinazid

Property	Value	Reference
Molecular Formula	C₁₄H₁₇IN₂O₂	[2]
Molecular Weight	372.20 g/mol	[3]
CAS Number	189278-12-4	[2]
Appearance	White crystalline powder	[4]
Melting Point	62 °C	[4]
Water Solubility	0.00093 g/L	[4]
log(P)	5.5	[4]
Vapor Pressure	0.00009 Pa	[4]
Density	1.57 g/cm³	[4]

Table 2: Toxicological Data for Proquinazid

Endpoint	Value	Species	Reference
Acute Oral LD₅₀	4846 mg/kg	Rat (female)	[4]
Acute Dermal LD₅₀	>5000 mg/kg	Rat
Acute Inhalation LC₅₀ (4h)	>5.2 mg/L	Rat
Eye Irritation	Not an irritant	[4]
Skin Irritation	Not an irritant	[4]
Carcinogenicity	Suspected of causing cancer (GHS Category 2)	[3]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects	[4]
Acceptable Daily Intake (ADI)	0.01 mg/kg bw/day	[4]

Hazard Identification and Safety Precautions

Based on the data for Proquinazid, the primary hazards are its potential carcinogenicity and its high toxicity to aquatic life. When handling Proquinazid-(propoxy-d7), it is crucial to adhere to the following safety protocols:

Personal Protective Equipment (PPE)

• Eye Protection: Wear tightly fitting safety goggles or a face shield.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.

• Body Protection: Wear a lab coat or other protective clothing.

• Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, use a respirator with an appropriate filter.

Handling and Storage

• Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use in a well-ventilated area, preferably in a chemical fume hood. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store away from incompatible materials.

First Aid Measures

• After Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

• After Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated clothing.

• After Eye Contact: Rinse cautiously with water for several minutes.

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice immediately.

Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Avoid release to the environment.

Experimental Protocols

Proquinazid-(propoxy-d7) is primarily used as an internal standard in quantitative analytical methods. Below is a detailed methodology for a typical LC-MS/MS analysis.

Quantitative Analysis of Proquinazid in a Sample Matrix using LC-MS/MS with Proquinazid-(propoxy-d7) as an Internal Standard

Objective: To accurately determine the concentration of Proquinazid in a given sample (e.g., environmental water, biological matrix) using a stable isotope-labeled internal standard to correct for matrix effects and variations in sample preparation and instrument response.

Materials:

• Proquinazid analytical standard

• Proquinazid-(propoxy-d7) internal standard

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium formate (for mobile phase modification)

• Sample matrix

• Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

• LC-MS/MS system

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of Proquinazid (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile).

  • Prepare a stock solution of Proquinazid-(propoxy-d7) (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the Proquinazid analytical standard.

  • To each calibration standard, add a constant, known amount of the Proquinazid-(propoxy-d7) internal standard solution.

• Sample Preparation:

  • To the unknown sample, add the same constant, known amount of the Proquinazid-(propoxy-d7) internal standard solution as was added to the calibration standards.

  • If necessary, perform sample cleanup using a suitable technique like SPE to remove interfering components.

• LC-MS/MS Analysis:

  • Inject the prepared calibration standards and samples onto the LC-MS/MS system.

  • Develop a chromatographic method to achieve good separation of Proquinazid from matrix components.

  • Optimize the mass spectrometer parameters for the detection of both Proquinazid and Proquinazid-(propoxy-d7). This involves selecting appropriate precursor and product ions for Multiple Reaction Monitoring (MRM).

• Data Analysis:

  • For each injection, determine the peak area of the analyte (Proquinazid) and the internal standard (Proquinazid-(propoxy-d7)).

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each calibration standard and the unknown sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of Proquinazid in the unknown sample by interpolating its peak area ratio on the calibration curve.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the safe handling and application of Proquinazid-(propoxy-d7).

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Proquinazid - Wikipedia [nl.wikipedia.org]

Proquinazid-(propoxy-d7): A Technical Overview for Researchers

For researchers, scientists, and professionals in drug development, this document provides a comprehensive technical guide to Proquinazid-(propoxy-d7), a deuterated analog of the fungicide Proquinazid. This guide details its chemical properties, mechanism of action, relevant experimental protocols, and an exploration of its impact on plant-pathogen interactions.

Core Compound Details

Proquinazid-(propoxy-d7) is a stable isotope-labeled version of Proquinazid, a quinazolinone fungicide. The deuteration in the propoxy group makes it a valuable tool for various research applications, including metabolic studies and as an internal standard in analytical chemistry.

Property	Value	Citation
CAS Number	2140327-37-1	[1][2][3][4]
Molecular Weight	379.24 g/mol	[2]
Chemical Formula	C₁₄H₁₀D₇IN₂O₂	[2]
Non-Deuterated CAS No.	189278-12-4	[5][6][7]
Non-Deuterated Mol. Wt.	372.20 g/mol	[6][7]

Mechanism of Action

Proquinazid exhibits a dual mode of action, directly inhibiting fungal growth and indirectly inducing the host plant's defense mechanisms.

Direct Antifungal Activity

Proquinazid is particularly effective against powdery mildew fungi.[8] Its primary direct mechanism involves the inhibition of crucial early stages of fungal development:

• Spore Germination: At higher concentrations, Proquinazid can prevent fungal spores from germinating.[8]

• Appressorium Formation: At lower concentrations, it interferes with the formation of the appressorium, a specialized infection structure that the fungus uses to penetrate the host plant's cuticle.[8]

The precise molecular target of Proquinazid within the fungus has not yet been fully elucidated.

Induction of Host Plant Defense

Proquinazid has been shown to stimulate the expression of host defense genes in plants, a phenomenon known as induced resistance.[8] This response enhances the plant's ability to defend itself against pathogens. Key aspects of this induced resistance include:

• Activation of the Ethylene Signaling Pathway: Proquinazid treatment leads to the upregulation of genes involved in the ethylene response pathway.[8]

• Induction of Systemic Acquired Resistance (SAR): The fungicide activates a broad set of host defense genes associated with SAR.[8] This includes genes involved in the phenylpropanoid pathway, lignin biosynthesis, and the production of reactive oxygen species (ROS) and pathogenesis-related (PR) proteins.[8]

• Independence from Salicylic Acid (SA) and Jasmonic Acid (JA) Pathways: Notably, Proquinazid's induction of plant defenses does not appear to rely on the upregulation of genes in the SA or JA biosynthesis and signaling pathways.[8]

Experimental Protocols

A study on Arabidopsis thaliana provides a detailed methodology for investigating the effects of Proquinazid on plant gene expression in response to powdery mildew infection.

Plant Growth and Treatment

• Plant Material: Powdery mildew-susceptible A. thaliana, accession Col-0/Redei.

• Growth Conditions: Plants are maintained in a controlled environment chamber at 21°C under continuous light (100-130 µEinstein/m²/s).

• Fungicide Application: Three-week-old seedlings are sprayed with Proquinazid (Talius™ 200 g ai/l EC) at a concentration of 250 mg ai/l. This corresponds to a field application rate of 50 g ai/ha in a 200 l/ha spray volume.

• Inoculation: Twenty-four hours after fungicide application, plants are inoculated with powdery mildew (Erysiphe cichoracearum) using dry spores from infected cucumbers.

Experimental Groups and Sample Collection

The experiment includes four treatment groups:

• Un-inoculated, untreated control

• Un-inoculated, Proquinazid-treated

• Inoculated, untreated

• Inoculated, Proquinazid-treated

Whole plants are harvested at 1, 6, 12, 24, 36, and 48 hours after inoculation. Each treatment and time point should be replicated (e.g., 3 times with 5 plants per replication). Harvested plants are then frozen in liquid nitrogen and stored at -80°C for subsequent RNA extraction and gene expression analysis.[8]

Visualizing the Mode of Action

The following diagrams illustrate the logical relationships in Proquinazid's dual mechanism of action.

Proquinazid's direct action on fungal development.

Proquinazid-induced resistance in the host plant.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Proquinazid-(propoxy-d7) (6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone) | 稳定同位素 | MCE [medchemexpress.cn]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Proquinazid D7 | CAS 2140327-37-1 | LGC Standards [lgcstandards.com]
• 5. Proquinazid-(propoxy-d7):[189278-12-4 (unlabelled)]:现货-上海维亦特生物科技有限公司 [wytbio.com]
• 6. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [precision.fda.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

The Gold Standard: A Technical Guide to Deuterium-Labeled Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of quantitative mass spectrometry, achieving the highest degree of accuracy and precision is paramount. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for quantitative assays, with deuterium-labeled compounds being a prevalent and cost-effective choice.[1] This technical guide provides an in-depth exploration of the core principles, key applications, experimental methodologies, and critical considerations for the use of deuterium-labeled standards. By mimicking the analyte of interest throughout the entire analytical workflow, these standards provide unparalleled correction for experimental variability, making them indispensable for generating robust, reliable, and defensible data in drug development, clinical diagnostics, and beyond.[2][3]

The Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical method for the precise quantification of a compound within a complex sample.[4] The technique is founded on the addition of a known quantity of an isotopically enriched version of the analyte—the deuterium-labeled internal standard (IS)—to the sample at the very beginning of the analytical process.[5][6]

Because the deuterium-labeled IS is chemically identical to the analyte, it experiences the same processing variations, including extraction inefficiencies, sample transfer losses, and matrix-induced ionization suppression or enhancement in the mass spectrometer's source.[7][8] The mass spectrometer distinguishes between the analyte and the heavier internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the analyte's signal response to the internal standard's signal response, precise quantification is achieved, as this ratio remains stable even when absolute signal intensities fluctuate.[4][9]

Figure 1. Logical workflow of Isotope Dilution Mass Spectrometry (IDMS).

Key Applications and Methodologies

Deuterium-labeled standards are integral to numerous applications where precise quantification is critical.

Drug Discovery and Pharmacokinetics (PK)

In drug development, pharmacokinetic (PK) studies are essential to understand a drug's absorption, distribution, metabolism, and excretion (ADME).[7][9] LC-MS/MS with deuterium-labeled internal standards is the definitive technique for quantifying drug and metabolite concentrations in biological matrices like plasma and urine.[10][11]

Data Presentation: Improved Assay Performance

The use of a deuterium-labeled internal standard (SIL-IS) significantly enhances assay performance compared to using a structural analog. This is primarily due to the SIL-IS's ability to more effectively compensate for matrix effects and recovery variability.[2]

Parameter	Structural Analog IS	Deuterium-Labeled IS (SIL-IS)	Justification
Accuracy (% Bias)	Can exceed ±15%[2]	Typically within ±5%[2]	SIL-IS provides superior correction for matrix effects and recovery variations.
Precision (%CV)	Can be >15%[2]	Typically <10%, often 2.7%-5.7%[1][2]	The SIL-IS more closely tracks the analyte's behavior, reducing variability.
Matrix Effect	Inconsistent Compensation	Effectively Compensated	Co-elution ensures both analyte and IS experience the same ionization effects.[4]
Recovery Variability	Higher (>15%)	Low (<10%)	Near-identical physicochemical properties ensure consistent recovery for both analyte and IS.[2]
Table 1. Comparison of typical bioanalytical method validation parameters using a structural analog internal standard versus a deuterium-labeled internal standard (SIL-IS).

Experimental Protocol: Quantification of a Drug in Human Plasma

This protocol provides a representative example of a protein precipitation (PPT) method for extracting a small molecule drug from human plasma prior to LC-MS/MS analysis.

1. Materials & Reagents:

• Human plasma (K2-EDTA)

• Analyte and Deuterium-Labeled Internal Standard stock solutions (e.g., 1 mg/mL in methanol)

• Acetonitrile (ACN), LC-MS grade, containing 0.1% formic acid

• Water, LC-MS grade, containing 0.1% formic acid

• Microcentrifuge tubes (1.5 mL) or 96-well plates

2. Preparation of Working Solutions:

• Prepare calibration standards by spiking blank plasma with the analyte stock solution to achieve a concentration range (e.g., 1-1000 ng/mL).

• Prepare Quality Control (QC) samples at low, medium, and high concentrations in blank plasma.

• Prepare an Internal Standard Working Solution (e.g., 100 ng/mL in 50:50 ACN:Water).

3. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of each sample (calibrator, QC, or unknown) into a microcentrifuge tube.[4]

• Add 25 µL of the Internal Standard Working Solution to every tube (except for "double blank" samples). Vortex briefly.[4]

• Add 300 µL of cold ACN (with 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated protein.

• Carefully transfer the supernatant to a clean 96-well plate for analysis.[7]

4. LC-MS/MS Analysis:

• Instrumentation: UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.[9]

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.[9]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[9]

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 3 minutes).

• Injection Volume: 5 µL.

• MS Detection: Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI) mode. Monitor at least one specific precursor-product ion transition for the analyte and one for the deuterium-labeled IS.

5. Data Processing:

• Integrate the peak areas for the analyte and the IS.

• Calculate the peak area ratio (Analyte Area / IS Area) for all samples.[1]

• Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibrators using a weighted (e.g., 1/x²) linear regression.[1]

• Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Figure 2. Experimental workflow for a typical pharmacokinetic (PK) study.

Metabolomics and Metabolic Flux Analysis

Stable isotope tracers, including deuterium-labeled compounds like deuterated water (²H₂O) or glucose, are used to trace the flow of atoms through metabolic pathways.[12][13] This field, known as metabolic flux analysis, provides a dynamic view of cellular metabolism that is invaluable for understanding disease states like cancer or for optimizing bioprocesses.[14][15] Mass spectrometry is used to measure the incorporation of deuterium into downstream metabolites, revealing the activity of specific pathways.[12]

Figure 3. Simplified workflow for metabolic pathway tracing using deuterium.

Environmental and Food Safety Analysis

The isotope dilution technique is the gold standard for quantifying trace-level environmental pollutants and contaminants in complex matrices like water, soil, and food.[16][17] Deuterium-labeled standards for pesticides, per- and polyfluoroalkyl substances (PFAS), and other pollutants are used to ensure accurate quantification, which is crucial for regulatory monitoring and risk assessment.[16]

Data Presentation: Limits of Quantification

The use of IDMS allows for robust and sensitive detection of contaminants at levels mandated by regulatory agencies.

Analyte Class	Matrix	Typical Quantification Limit (ng/L or µg/kg)	Reference Method
PFAS (e.g., PFOA, PFOS)	Drinking Water	0.5 - 2 ng/L	EPA Method 537.1
Pesticides (e.g., Atrazine)	Surface Water	1 - 10 ng/L	ISO 17993
Bisphenol A (BPA)	Food Simulant	1 - 5 µg/kg	EFSA Guidelines
Table 2. Representative quantification limits for environmental and food contaminants using LC-MS/MS with deuterium-labeled internal standards.

Methodological and Critical Considerations

While incredibly powerful, the use of deuterium-labeled standards requires careful consideration to avoid analytical pitfalls.

• Isotopic Purity: The internal standard must have high isotopic enrichment (typically >98%) and be free of the unlabeled analyte. Contamination can lead to an overestimation of the analyte's concentration.[17][18]

• Label Position and Stability: Deuterium atoms must be placed on stable, non-exchangeable positions within the molecule.[1][19] Labels on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups can sometimes exchange with protons from the solvent, compromising the integrity of the assay.[19]

• Isotope Effects: The C-D bond is slightly stronger than the C-H bond. In some cases, this "kinetic isotope effect" can cause the deuterated standard to elute slightly earlier or later than the unlabeled analyte during chromatography.[20] If this chromatographic shift occurs in a region of variable ion suppression, it can lead to quantification errors.[20] It is crucial to verify co-elution during method development.

Conclusion

Deuterium-labeled internal standards are a cornerstone of modern quantitative mass spectrometry.[1] Their ability to co-elute with and chemically mimic the analyte of interest provides a robust and reliable means to correct for nearly all sources of analytical variability, from sample preparation to instrument response.[4][10] This leads to significant improvements in accuracy, precision, and overall method robustness. For professionals in drug development, clinical diagnostics, environmental science, and metabolic research, a thorough understanding and proper implementation of deuterium-labeled standards are essential for generating the highest quality quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 9. benchchem.com [benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Deuterium Labelled Drug Standards | Pharmaceutical R&D [svchembiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 18. benchchem.com [benchchem.com]
• 19. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 20. myadlm.org [myadlm.org]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Proquinazid in Fruit Matrices using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of proquinazid in various fruit matrices. The use of a stable isotope-labeled internal standard, proquinazid-(propoxy-d7), ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The sample preparation employs a streamlined QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, enabling high-throughput analysis suitable for routine monitoring of pesticide residues in food safety and quality control laboratories.

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on a variety of crops, including fruits such as grapes and strawberries.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for pesticides in food products to protect consumer health. Consequently, sensitive and reliable analytical methods are required for the routine monitoring of proquinazid residues in fruit commodities. LC-MS/MS has become the technique of choice for pesticide analysis due to its high selectivity, sensitivity, and applicability to a wide range of compounds.[2][3] The inclusion of a stable isotope-labeled internal standard, such as proquinazid-(propoxy-d7), is crucial for accurate quantification, as it effectively corrects for variations during the analytical process.[3]

This application note provides a detailed protocol for the extraction, cleanup, and LC-MS/MS analysis of proquinazid in fruit matrices, offering a reliable tool for researchers and analytical scientists.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (reagent grade).

• Standards: Proquinazid (analytical standard), Proquinazid-(propoxy-d7) (internal standard).

• QuEChERS Extraction Salts: Magnesium sulfate (anhydrous), sodium chloride, sodium citrate tribasic dihydrate, sodium citrate dibasic sesquihydrate. Commercially available pre-packaged salts are recommended for convenience and consistency.

• Dispersive SPE (d-SPE) Cleanup: Primary secondary amine (PSA) sorbent, C18 sorbent, and anhydrous magnesium sulfate. Commercially available d-SPE tubes are recommended.

• Fruit Samples: Strawberries, grapes, and other relevant fruit matrices.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve proquinazid and proquinazid-(propoxy-d7) in methanol to prepare individual stock solutions.

• Intermediate Standard Solution (10 µg/mL): Prepare a mixed intermediate standard solution containing both proquinazid and proquinazid-(propoxy-d7) by diluting the stock solutions with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions for calibration by serially diluting the intermediate standard solution with acetonitrile to cover the desired concentration range (e.g., 1-100 ng/mL).

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the fruit sample (e.g., 100 g) to a uniform consistency. For high-water-content fruits, cryogenic milling with dry ice can be employed to prevent enzymatic degradation.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized fruit sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salt packet.

  • Immediately cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing PSA, C18, and anhydrous magnesium sulfate.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract:

  • Transfer the supernatant to a clean vial.

  • The extract is now ready for LC-MS/MS analysis. A dilution with the initial mobile phase may be necessary depending on the instrument's sensitivity and the expected concentration of the analyte.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10.1-12 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Proquinazid (Quantifier)	373.0	330.9	50	12
Proquinazid (Qualifier)	373.0	288.9	50	24
Proquinazid-(propoxy-d7) (IS)	380.0	330.9	50	12

Results and Discussion

This method was developed to provide a reliable and high-throughput analytical solution for the determination of proquinazid in complex fruit matrices. The use of a deuterated internal standard is critical for achieving accurate and precise results by compensating for matrix-induced signal suppression or enhancement.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method based on typical validation results for pesticide analysis in fruit matrices.

Fruit Matrix	Analyte	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)
Strawberries	Proquinazid	0.1	0.5	95 - 105	< 10
Grapes	Proquinazid	0.1	0.5	92 - 108	< 10
Apples	Proquinazid	0.2	0.8	90 - 110	< 15
Oranges	Proquinazid	0.2	1.0	88 - 112	< 15

Experimental Workflow Diagram

Caption: Experimental workflow for proquinazid analysis.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of proquinazid in various fruit matrices. The combination of a streamlined QuEChERS sample preparation protocol and the use of a deuterated internal standard ensures high accuracy and throughput, making this method well-suited for routine monitoring in food safety and quality control laboratories.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. azom.com [azom.com]
• 3. LC-MS/MS determination of pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust QuEChERS Protocol for the Quantification of Proquinazid in Agricultural Matrices using Proquinazid-(propoxy-d7) as an Internal Standard

Audience: Researchers, analytical chemists, and food safety professionals.

Introduction Proquinazid is a quinazolinone fungicide widely used to control powdery mildew on various crops, including grapes and cereals.[1] Monitoring its residue levels in food products is crucial for ensuring consumer safety and regulatory compliance. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a standard for pesticide residue analysis in food matrices due to its simplicity, high throughput, and minimal solvent usage.[2][3]

The use of a stable isotopically labeled internal standard, such as Proquinazid-(propoxy-d7), is critical for achieving accurate and precise quantification. It effectively compensates for variations in sample preparation, matrix effects, and instrument response, which are common challenges in complex matrices. This application note provides a detailed protocol for the extraction and cleanup of Proquinazid from a representative fruit matrix (grapes) using the QuEChERS methodology, with quantification performed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol

1. Materials and Reagents

• Standards: Proquinazid (≥98% purity), Proquinazid-(propoxy-d7) solution (100 µg/mL in acetonitrile).

• Solvents: HPLC-grade acetonitrile (ACN), methanol, and reagent-grade water.

• Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade).

• QuEChERS Kits:

  • Extraction Salts: 4 g anhydrous magnesium sulfate (MgSO₄), 1 g sodium chloride (NaCl). (Or commercially available EN 15662 salt packets).

  • Dispersive SPE (dSPE) Tubes (2 mL): 150 mg anhydrous MgSO₄, 50 mg Primary Secondary Amine (PSA), 50 mg C18 sorbent. For highly pigmented matrices, dSPE tubes containing an additional 7.5 mg of Graphitized Carbon Black (GCB) or a suitable equivalent are recommended.[4][5][6]

• Equipment: High-speed blender/homogenizer, centrifuge (capable of >4000 x g), vortex mixer, analytical balance, volumetric flasks, pipettes, 50 mL and 15 mL polypropylene centrifuge tubes, syringe filters (0.22 µm), LC-MS/MS system.

2. Standard Solution Preparation

• Proquinazid Stock Solution (1 mg/mL): Accurately weigh 10 mg of Proquinazid standard and dissolve in 10 mL of acetonitrile.

• Proquinazid Working Standard (1 µg/mL): Dilute the stock solution appropriately with acetonitrile. This solution is used to prepare matrix-matched calibration curves.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the Proquinazid-(propoxy-d7) stock solution to 1 µg/mL with acetonitrile.

3. Sample Preparation: QuEChERS Extraction

• Homogenization: Weigh 10 g (± 0.1 g) of a homogenized sample (e.g., grapes) into a 50 mL polypropylene centrifuge tube. For dry samples, add an appropriate amount of reagent water to achieve a total water content of 80-90% before proceeding.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL Proquinazid-(propoxy-d7) internal standard spiking solution to the sample.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and vortex vigorously for 1 minute.

• Salting-Out: Add the QuEChERS extraction salt packet (4 g MgSO₄, 1 g NaCl). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4,000 x g for 5 minutes. This will separate the sample into an upper acetonitrile layer (containing the pesticides) and a lower aqueous/solid layer.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile extract into a 2 mL dSPE tube containing MgSO₄, PSA, and C18.

• Vortex and Centrifuge: Cap the dSPE tube, vortex for 30 seconds, and then centrifuge at >4,000 x g for 5 minutes.

• Final Extract: The supernatant is the final, cleaned-up extract. Transfer approximately 500 µL into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium formate.[7]

  • Mobile Phase B: Methanol with 0.1% formic acid and 2 mM ammonium formate.[7]

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A suitable gradient starting with high aqueous phase and ramping up the organic phase to elute the analyte.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • Detection: Multiple Reaction Monitoring (MRM).

Table 1: Suggested MRM Transitions for Proquinazid and its Internal Standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Proquinazid	373.0	259.1	185.1

| Proquinazid-(propoxy-d7) (IS) | 380.1 | 259.1 | 185.1 |

Results and Data Presentation

Method performance should be validated by assessing parameters such as linearity, recovery, precision, limit of detection (LOD), and limit of quantification (LOQ). The following table presents representative data for Proquinazid recovery in a grape matrix, demonstrating the effectiveness of the method. According to SANCO guidelines, mean recovery values should be within the 70-120% range with a relative standard deviation (RSD) of ≤20%.[8]

Table 2: Method Validation Data for Proquinazid in Grapes (n=6).

Spiking Level (µg/kg)	Mean Recovery (%)	RSD (%)	LOQ (µg/kg)
10	95.4	6.8	5.0

| 100 | 98.2 | 4.5 | 5.0 |

Workflow Visualization

The following diagram illustrates the complete workflow for the analysis of Proquinazid using the described QuEChERS protocol.

Caption: Workflow for Proquinazid analysis using QuEChERS.

Conclusion

This application note outlines an effective and reliable QuEChERS protocol for the determination of Proquinazid residues in a representative fruit matrix. The incorporation of Proquinazid-(propoxy-d7) as an internal standard ensures high accuracy and precision by correcting for matrix effects and procedural losses. The described method, combining a streamlined sample preparation with sensitive LC-MS/MS detection, is well-suited for high-throughput laboratories conducting routine monitoring of pesticide residues in food.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]
• 3. medium.com [medium.com]
• 4. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. apps.nelac-institute.org [apps.nelac-institute.org]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]

Determining Proquinazid Residues in Wine Grapes Using an Isotope-Labeled Internal Standard by LC-MS/MS

Application Note

Introduction

Proquinazid is a quinazolinone fungicide widely used to control powdery mildew on various crops, including wine grapes.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for pesticides in food products to ensure consumer safety. Therefore, sensitive and accurate analytical methods are required to monitor proquinazid residues in grapes. The complex matrix of grapes, containing sugars, organic acids, and pigments, can cause significant matrix effects, such as ion suppression or enhancement, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[2] The use of a stable isotope-labeled internal standard (SIL-IS), such as proquinazid-d4, is the most effective way to compensate for these matrix effects and ensure accurate quantification.[3] This application note details a robust and reliable method for the determination of proquinazid in wine grapes using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis, incorporating a deuterated internal standard.

Materials and Methods

Reagents and Standards

Proquinazid analytical standard (purity >98%) and the isotopically labeled internal standard (IS), proquinazid-d4 (or a similar deuterated analogue), should be sourced from a reputable supplier of analytical reference materials. All solvents used, including acetonitrile and methanol, should be LC-MS grade. Formic acid (reagent grade) and ammonium formate (LC-MS grade) are also required. QuEChERS extraction salts (magnesium sulfate, sodium chloride, sodium acetate) and dispersive solid-phase extraction (d-SPE) sorbents (primary secondary amine - PSA) should be pre-packaged or prepared according to standard protocols (e.g., AOAC 2007.01).[4]

Sample Preparation: QuEChERS Protocol

The AOAC Official Method 2007.01 is a widely adopted QuEChERS procedure suitable for grapes.[4]

• Homogenization: Homogenize whole grape samples (approximately 1-2 kg) to a uniform slurry using a high-speed blender.

• Extraction:

  • Weigh 15 g of the homogenized grape sample into a 50 mL polypropylene centrifuge tube.

  • Add the proquinazid-d4 internal standard solution to each sample, quality control, and calibration standard to achieve a final concentration of 50 ng/g.

  • Add 15 mL of acetonitrile containing 1% acetic acid.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS AOAC extraction salt packet containing 6 g of anhydrous magnesium sulfate (MgSO₄) and 1.5 g of anhydrous sodium acetate (NaOAc).

  • Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

  • Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an 8 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube containing 1200 mg of anhydrous MgSO₄ and 400 mg of PSA sorbent.

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Transfer a portion of the cleaned supernatant into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, <2 µm particle size)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for Proquinazid and Proquinazid-d4 (Internal Standard)

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (eV)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Proquinazid	373.0	330.9	12	288.9	24
Proquinazid-d4 (IS)*	377.0	334.9	12	292.9	24

*Note: The MRM transitions for Proquinazid-d4 are theoretical, assuming deuteration on the propyl chain, and require experimental optimization. The precursor ion reflects the increased mass due to four deuterium atoms. The product ions are adjusted accordingly based on the fragmentation of the parent molecule.[5]

Results and Discussion

Method Validation

The analytical method should be validated to demonstrate its performance and suitability for the intended purpose. Key validation parameters include linearity, recovery (accuracy), precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 3: Method Validation Summary for Proquinazid in Wine Grapes

Parameter	Result
Linearity Range	1 - 200 µg/kg
Correlation Coefficient (r²)	> 0.995
Recovery (at 10, 50, 100 µg/kg)	85% - 105%
Precision (RSDr)	< 15%
Limit of Detection (LOD)	0.3 µg/kg
Limit of Quantification (LOQ)	1.0 µg/kg
Matrix Effect	Compensated by SIL-IS

Note: The data presented is representative of typical performance for this type of analysis. Laboratories should perform their own in-house validation. Recovery studies in grapes for proquinazid have shown values between 81.00% and 90.12% without an internal standard.[4] The use of a labeled internal standard is expected to improve accuracy and precision by mitigating matrix effects. General recovery for multi-residue methods in grapes using QuEChERS is often in the range of 70-120%.[6][7]

Quantification and Quality Control

Quantification is performed by constructing a calibration curve using matrix-matched standards fortified with the internal standard. The ratio of the peak area of the proquinazid quantifier ion to the peak area of the proquinazid-d4 quantifier ion is plotted against the concentration of proquinazid. The use of a qualifier ion with an acceptable ion ratio (typically within ±30% of the standard) provides confirmation of the analyte's identity.

Conclusion

This application note describes a reliable and accurate method for the determination of proquinazid residues in wine grapes. The combination of a QuEChERS sample preparation protocol and LC-MS/MS analysis with a stable isotope-labeled internal standard effectively addresses the challenges posed by the complex grape matrix. This method provides the sensitivity and accuracy required to meet global regulatory standards for pesticide residue monitoring, ensuring the safety and quality of wine products.

Experimental Workflow and Diagrams

Caption: Experimental workflow for Proquinazid analysis in grapes.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. agilent.com [agilent.com]
• 6. mdpi.com [mdpi.com]
• 7. Determination of Nine Fungicides in Grape and Wine Using QuEChERS Extraction and LC/MS/MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Proquinazid Analysis in Soil

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on a variety of crops. Its persistence and potential for accumulation in soil necessitate reliable and sensitive analytical methods to monitor its environmental fate and ensure food safety. This document provides detailed application notes and protocols for the sample preparation of soil samples for the analysis of proquinazid, targeting researchers, scientists, and professionals in drug development and environmental monitoring. The following sections describe various extraction techniques, including QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE), complete with experimental protocols and performance data.

Sample Preparation Techniques

The choice of sample preparation technique is critical for the accurate and precise quantification of proquinazid in complex soil matrices. The primary goal is to efficiently extract the analyte from the soil particles while minimizing the co-extraction of interfering substances. The most common and effective methods for pesticide residue analysis in soil are QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely adopted and streamlined method for pesticide residue analysis. It involves a simple two-step process: an extraction/partitioning step with an organic solvent and salts, followed by a dispersive solid-phase extraction (d-SPE) step for cleanup. The original unbuffered method and its buffered variations (e.g., AOAC and EN methods) are all effective.[1]

• Solid-Phase Extraction (SPE): SPE is a selective and efficient technique that uses a solid sorbent to isolate the analyte of interest from a liquid sample. The choice of sorbent is crucial for achieving high recovery and clean extracts. For pesticide analysis in soil, SPE can be applied after an initial solvent extraction.

• Liquid-Liquid Extraction (LLE): LLE is a traditional method that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent. While effective, LLE can be time-consuming and require large volumes of organic solvents.

Experimental Protocols

Prior to any extraction procedure, proper soil sample preparation is essential. Soil samples should be air-dried at room temperature, crushed, and sieved through a 1-mm or 2-mm mesh to ensure homogeneity.[2] For certain analyses, drying at 50-55°C may be appropriate, but care should be taken to avoid volatilization of the target analyte.[3][4]

Protocol 1: QuEChERS Method

This protocol is based on the widely used QuEChERS methodology, adapted for the analysis of proquinazid in soil.

1. Extraction:

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile.
• Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate).
• Cap the tube and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) and C18).
• Vortex for 30 seconds.
• Centrifuge at high speed for 2 minutes.
• The supernatant is ready for analysis by LC-MS/MS or GC-MS/MS.

Workflow for QuEChERS Sample Preparation

Caption: QuEChERS workflow for proquinazid in soil.

Protocol 2: Solid-Phase Extraction (SPE) Method

This protocol describes a generic SPE method that can be optimized for proquinazid analysis.

1. Initial Extraction:

• Weigh 10 g of the homogenized soil sample into a glass beaker.
• Add 20 mL of a suitable extraction solvent (e.g., methanol, acetonitrile, or a mixture).
• Sonicate for 15 minutes.
• Filter the extract through a 0.45 µm filter.

2. SPE Cleanup:

• Condition an appropriate SPE cartridge (e.g., C18 or Florisil) with the conditioning solvent recommended by the manufacturer.
• Load the filtered soil extract onto the SPE cartridge.
• Wash the cartridge with a weak solvent to remove interferences.
• Elute the analyte with a small volume of a strong solvent (e.g., ethyl acetate-acetone mixture).[5]
• The eluate is collected and may be concentrated before analysis.

Logical Flow of the SPE Protocol

References

• 1. researchgate.net [researchgate.net]
• 2. kzndard.gov.za [kzndard.gov.za]
• 3. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]
• 4. Samples Preparation Method | Soil Analyses Service Center [sasc.ku.edu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Proquinazid-(propoxy-d7) as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Proquinazid-(propoxy-d7) as an internal standard in the quantitative analysis of the fungicide Proquinazid. The following protocols are designed for analytical chemists and researchers in the fields of food safety, environmental monitoring, and drug development.

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on various crops. Accurate quantification of its residues in different matrices is crucial for regulatory compliance and consumer safety. The use of a stable isotope-labeled internal standard, such as Proquinazid-(propoxy-d7), is a robust method to improve the accuracy and precision of quantitative analysis, particularly in complex matrices, by compensating for matrix effects and variations during sample preparation and analysis. Proquinazid-(propoxy-d7) is a deuterated analog of Proquinazid, making it an ideal internal standard for mass spectrometry-based methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data for Internal Standard Spiking

While a universally mandated concentration for Proquinazid-(propoxy-d7) is not established, the following tables provide recommended concentration ranges for stock and working solutions based on common practices in pesticide residue analysis. The optimal concentration may vary depending on the matrix, instrumentation, and desired limit of quantification (LOQ).

Table 1: Recommended Concentrations for Proquinazid-(propoxy-d7) Solutions

Solution Type	Recommended Concentration Range	Solvent
Stock Solution	100 - 1000 µg/mL	Acetonitrile or Methanol
Working Standard Solution	0.1 - 10 µg/mL	Acetonitrile or Methanol
Final Spiking Concentration in Sample	10 - 100 ng/mL (ppb)	Varies with sample dilution

Table 2: Example of a Multi-Residue Pesticide Analysis Scenario

This table illustrates a typical scenario where a mixture of internal standards, including Proquinazid-(propoxy-d7), is used.

Parameter	Details	Reference
Sample Type	Grapes, Soil, Water
Internal Standard Mix Concentration	1 µg/mL of each deuterated standard
Volume of IS Mix added to Sample	100 µL
Sample Weight/Volume	5 - 10 g or mL
Final Extraction Volume	10 mL
Calculated Final IS Concentration	~10 ng/mL

Experimental Protocols

The following are detailed protocols for the preparation of Proquinazid-(propoxy-d7) internal standard solutions and a general workflow for its use in sample analysis.

Preparation of Internal Standard Solutions

Objective: To prepare accurate stock and working solutions of Proquinazid-(propoxy-d7).

Materials:

• Proquinazid-(propoxy-d7) certified reference material

• High-purity acetonitrile or methanol (LC-MS grade)

• Cal

Application Notes and Protocols for the GC-MS/MS Detection of Proquinazid-(propoxy-d7)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the detection and quantification of Proquinazid and its deuterated internal standard, Proquinazid-(propoxy-d7), using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The protocols outlined below are intended to serve as a comprehensive guide for analysts in environmental, food safety, and agricultural laboratories.

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on various crops, including grapes.[1] Monitoring its residue levels is crucial for ensuring food safety and environmental protection. The use of a stable isotope-labeled internal standard, such as Proquinazid-(propoxy-d7), is the gold standard for accurate quantification in complex matrices, as it compensates for matrix effects and variations in sample preparation and instrument response. This application note details a robust GC-MS/MS method for the sensitive and selective determination of Proquinazid.

Experimental Protocols

Sample Preparation: QuEChERS Method for Grapes

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[2][3][4] The following protocol is a modified version suitable for grape samples.[5]

Materials:

• Homogenized grape sample

• Acetonitrile (ACN)

• Extraction salts: 4 g Magnesium Sulfate (MgSO₄), 1 g Sodium Chloride (NaCl), 1 g tri-Sodium Citrate dihydrate, 0.5 g di-Sodium Citrate sesquihydrate

• Dispersive solid-phase extraction (d-SPE) sorbents: 300 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), 15 mg C18

• n-Hexane

• Proquinazid and Proquinazid-(propoxy-d7) standard solutions

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Syringe filters (PTFE, 0.22 µm)

Procedure:

• Weigh 5 g of the homogenized grape sample into a 50 mL polypropylene centrifuge tube.

• If fortifying, add the appropriate volume of the standard solution.

• Add 10 mL of ACN and vortex for 1 minute.[5]

• Add the extraction salts to the tube, and immediately vortex for another minute.[5]

• Centrifuge the sample at 4000 rpm for 7 minutes.[5]

• Transfer 2 mL of the supernatant (acetonitrile layer) to a 15 mL polypropylene centrifuge tube containing the d-SPE sorbents.[5]

• Vortex the d-SPE tube for 1 minute and then centrifuge at 4000 rpm for 5 minutes.[5]

• Collect an aliquot of the cleaned extract and evaporate it to dryness under a gentle stream of nitrogen.[5]

• Reconstitute the residue in 200 µL of n-hexane.[5]

• Filter the final extract through a 0.22 µm PTFE syringe filter into an autosampler vial for GC-MS/MS analysis.[5]

GC-MS/MS Instrumentation and Parameters

The analysis is performed on a triple quadrupole gas chromatograph-mass spectrometer. The following are recommended starting parameters that may require optimization based on the specific instrumentation used.

Gas Chromatography (GC) Parameters:

Parameter	Value
GC System	Agilent 7890B GC or equivalent[6]
Injector	Split/Splitless
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	250 °C[5]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[5]
Column	MEGA-5MS plus (30 m x 0.25 mm, 0.25 µm) or equivalent[5]
Oven Temperature Program	Initial temperature of 80°C (hold for 2 min), ramp at 10°C/min to 230°C (hold for 7 min), then ramp at 20°C/min to 250°C (hold for 10 min)[7]

Mass Spectrometry (MS) Parameters:

Parameter	Value
MS System	Agilent 7000-series Triple Quadrupole MS or equivalent[6]
Ionization Mode	Electron Ionization (EI) at 70 eV[8]
Ion Source Temperature	240 °C[5]
Transfer Line Temperature	280 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Collision Gas	Nitrogen

Data Presentation: MRM Transitions and Quantitative Data

Accurate quantification is achieved by monitoring specific precursor-to-product ion transitions for both Proquinazid and its deuterated internal standard. The molecular weight of Proquinazid is 372.20 g/mol , leading to a molecular ion [M]⁺• at m/z 372 under electron ionization.[2][3][4][5][9] The molecular weight of Proquinazid-(propoxy-d7) is approximately 379.2 g/mol , resulting in a molecular ion [M]⁺• at m/z 379.

Table 1: GC-MS/MS MRM Transitions for Proquinazid and Proquinazid-(propoxy-d7)

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Collision Energy (eV)	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Proquinazid	372	289	15-25	331	10-20
Proquinazid-(propoxy-d7)	379	289	15-25	338	10-20

Note: The product ions and collision energies are proposed based on typical fragmentation patterns and may require optimization on the specific instrument used. The quantifier ion is used for concentration calculations, while the qualifier ion is used for confirmation of the analyte's identity. The collision energy values are typical ranges for pesticide analysis and should be optimized to maximize the signal intensity for each transition.[10][11]

Table 2: Expected Quantitative Performance Data

Parameter	Expected Value
Limit of Detection (LOD)	< 1 µg/kg
Limit of Quantification (LOQ)	< 5 µg/kg
Linearity (R²)	> 0.995
Recovery	70 - 120%
Precision (RSD)	< 15%

Note: These are typical performance characteristics and may vary depending on the matrix, instrumentation, and specific validation protocol.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the analytical method.

Caption: Experimental workflow for Proquinazid analysis.

Caption: Proposed fragmentation of Proquinazid and its internal standard.

References

• 1. mdpi.com [mdpi.com]
• 2. waters.com [waters.com]
• 3. scielo.br [scielo.br]
• 4. gcms.cz [gcms.cz]
• 5. mdpi.com [mdpi.com]
• 6. hpst.cz [hpst.cz]
• 7. researchgate.net [researchgate.net]
• 8. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 9. hpst.cz [hpst.cz]
• 10. gcms.cz [gcms.cz]
• 11. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction (SPE) Cleanup for the Analysis of Proquinazid in Grape and Wine Samples

Introduction

Proquinazid is a quinazolinone fungicide widely used to control powdery mildew in various crops, particularly grapes.[1] Monitoring its residues in food commodities is crucial for ensuring consumer safety and regulatory compliance. This application note provides a detailed protocol for the solid-phase extraction (SPE) cleanup of proquinazid from grape and wine matrices prior to instrumental analysis, such as gas chromatography-mass spectrometry (GC-MS). The described method is designed for researchers, scientists, and professionals in drug development and food safety, offering a reliable procedure for sample purification, leading to more accurate and reproducible quantification of proquinazid residues.

Experimental Protocols

This section details a representative solid-phase extraction protocol for the cleanup of proquinazid from grape and wine sample extracts. The initial extraction is based on a validated method using ethyl acetate, followed by a cartridge SPE cleanup step.[2]

Sample Extraction (Grapes)

• Homogenization: Weigh 10 g of a representative sample of homogenized grapes into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of ethyl acetate to the tube. Cap and shake vigorously for 5 minutes on a mechanical shaker.

• Salting Out: Add 5 g of anhydrous sodium sulfate. Vortex for 1 minute to facilitate the partitioning of the aqueous and organic layers.

• Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

• Collection: Carefully transfer the upper ethyl acetate layer to a clean tube for the SPE cleanup step.

Sample Preparation (Wine)

For wine samples, a dilution step is typically sufficient before SPE.

• Dilution: Dilute 10 mL of the wine sample with 10 mL of ultrapure water.[3]

Solid-Phase Extraction (SPE) Cleanup

This protocol utilizes a C18 SPE cartridge, a common choice for the cleanup of pesticide residues from various matrices.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through a 500 mg/6 mL C18 SPE cartridge.

  • Follow with 5 mL of methanol.

  • Finally, equilibrate the cartridge with 5 mL of ultrapure water. Ensure the sorbent bed does not go dry.

• Sample Loading:

  • Load the ethyl acetate extract from the grape sample preparation (Section 2.1, step 5) or the diluted wine sample (Section 2.2, step 1) onto the conditioned C18 cartridge at a slow, steady flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol (90:10, v/v) solution to remove polar interferences.

  • Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes to remove any residual water.

• Elution:

  • Elute the retained proquinazid from the cartridge with 8 mL of ethyl acetate into a collection tube.

  • The elution can be performed in two 4 mL aliquots to ensure complete recovery.

• Final Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a suitable solvent for the analytical instrument (e.g., ethyl acetate or a mobile phase compatible solvent for LC-MS).

  • The sample is now ready for instrumental analysis (e.g., GC-MS or LC-MS/MS).

Data Presentation

The following table summarizes the recovery data for proquinazid using SPE cleanup in grape matrices from various studies.

Matrix	Fortification Level (mg/kg)	Recovery Rate (%)	Analytical Method	Reference
Grapes	0.02, 0.1, 0.5	72 - 96	GC/MS	[1][2]
Grape Fruits	0.5, 1.0	90.12	GC	[4]
Grape Leaves	0.5, 1.0	81.00	GC	[4]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the solid-phase extraction cleanup for proquinazid analysis in grapes.

Caption: Workflow for Proquinazid SPE Cleanup.

References

• 1. datapdf.com [datapdf.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Determination of fungicides in wine by mixed-mode solid phase extraction and liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Automated micro-solid-phase extraction clean-up and gas chromatography-tandem mass spectrometry analysis of pesticides in foods extracted with ethyl acetate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Proquinazid in Complex Matrices using Isotope Dilution Mass Spectrometry with Proquinazid-(propoxy-d7)

Abstract

This application note describes a robust and highly accurate method for the quantification of the fungicide Proquinazid in complex matrices. The methodology utilizes Isotope Dilution Mass Spectrometry (IDMS) with the stable isotope-labeled internal standard, Proquinazid-(propoxy-d7). This approach ensures high precision and accuracy by correcting for matrix effects and variations in sample preparation and instrument response. The protocol is intended for researchers, scientists, and professionals in drug development and food safety analysis.

Introduction

Proquinazid is a quinazolinone fungicide widely used to control powdery mildew on various crops.[1] Its extensive use necessitates sensitive and reliable analytical methods to monitor its residue levels in food products and environmental samples to ensure consumer safety and regulatory compliance.[2] Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique for quantitative analysis, offering exceptional accuracy and precision.[3] By introducing a known quantity of an isotopically labeled analogue of the analyte, in this case, Proquinazid-(propoxy-d7), at an early stage of the analytical workflow, any sample loss or variation during extraction, cleanup, and analysis affects both the analyte and the internal standard equally.[4] This allows for highly reliable quantification, as the measurement is based on the ratio of the native analyte to its labeled counterpart.[3] This application note provides a detailed protocol for the analysis of Proquinazid using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) coupled with the IDMS technique.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled standard to the sample. This standard is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N). The analyte and the standard are assumed to behave identically throughout the sample preparation and analysis. Quantification is then based on the measured intensity ratio of the analyte to the isotopically labeled standard.

Caption: Principle of Isotope Dilution Mass Spectrometry Workflow.

Experimental Protocols

Materials and Reagents

• Standards: Proquinazid (analytical grade), Proquinazid-(propoxy-d7) (isotopic purity >99%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade)

• Salts and Sorbents: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Primary Secondary Amine (PSA) sorbent, C18 sorbent

• Sample Matrix: (e.g., Grapes, Wine, Wheat)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Proquinazid and Proquinazid-(propoxy-d7) in methanol.

• Intermediate Solutions (10 µg/mL): Prepare intermediate solutions by diluting the stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by mixing appropriate volumes of the Proquinazid intermediate solution and a fixed volume of the Proquinazid-(propoxy-d7) intermediate solution, followed by dilution with the initial mobile phase composition.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.[5][6]

Caption: QuEChERS Sample Preparation Workflow.

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add a known amount of Proquinazid-(propoxy-d7) internal standard solution.

• Extraction: Add 10 mL of acetonitrile, cap the tube, and shake vigorously for 1 minute.

• Salting Out: Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl) and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive SPE tube containing PSA, C18, and MgSO₄.

• Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds and then centrifuge at a high speed for 2 minutes.

• Final Extract: Take the supernatant, filter it through a 0.22 µm filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[6][7]

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for separation.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is recommended.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[7]

Quantitative Data

The following tables summarize typical performance data for the analysis of Proquinazid. The use of Proquinazid-(propoxy-d7) as an internal standard is expected to yield high recovery and precision across various matrices.

Table 1: LC-MS/MS Parameters for Proquinazid and Proquinazid-(propoxy-d7)

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Proquinazid	373.0	289.0	272.0	31
Proquinazid-(propoxy-d7)	380.0	289.0	272.0	31

Note: The precursor and product ions for Proquinazid are based on published methods.[5] The precursor ion for the d7-labeled standard is shifted by 7 Da. The product ions are expected to be the same as the unlabeled compound as the fragmentation occurs on the quinazolinone ring system, distant from the labeled propoxy group.

Table 2: Method Performance Characteristics (Typical Values)

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.01 mg/kg	[5][8]
Linearity (r²)	>0.99	[9]
Recovery	80-110%	[9][10][11]
Precision (RSD)	<15%	[9]

Results and Discussion

The use of an isotopically labeled internal standard like Proquinazid-(propoxy-d7) is crucial for mitigating matrix effects, which are a common challenge in the analysis of complex samples such as food and environmental matrices.[6] The stable isotope-labeled standard co-elutes with the native analyte, experiencing the same ionization suppression or enhancement, thus providing a reliable basis for accurate quantification. The QuEChERS extraction method is efficient for a wide range of pesticides and provides a clean extract suitable for LC-MS/MS analysis.[5][6] The MRM transitions provide the necessary selectivity to distinguish Proquinazid from other co-extracted compounds.

Conclusion

This application note outlines a comprehensive IDMS method using Proquinazid-(propoxy-d7) for the accurate and precise quantification of Proquinazid. The combination of a robust sample preparation technique (QuEChERS) and the specificity of LC-MS/MS analysis makes this protocol highly suitable for routine monitoring of Proquinazid residues in various matrices, ensuring data of the highest quality for regulatory and research purposes.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov.tw [fda.gov.tw]
• 6. azom.com [azom.com]
• 7. agilent.com [agilent.com]
• 8. Modification of the existing maximum residue levels for proquinazid in blueberries and cranberries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Proquinazid-(propoxy-d7) in Environmental Monitoring Studies

Application Note and Protocols

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on a variety of crops. Its presence in the environment, particularly in water and soil, is a matter of concern due to potential ecotoxicological effects. Accurate and reliable quantification of Proquinazid in environmental matrices is therefore crucial for monitoring its fate and ensuring environmental safety.

This application note describes the use of Proquinazid-(propoxy-d7), a deuterium-labeled internal standard, for the quantitative analysis of Proquinazid in environmental samples by gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is a robust technique that compensates for variations in sample preparation and instrumental analysis, leading to improved accuracy and precision of the results.[1][2][3]

Proquinazid-(propoxy-d7) is an ideal internal standard for the analysis of Proquinazid as it shares very similar physicochemical properties with the parent compound, ensuring that it behaves similarly during extraction, cleanup, and chromatographic analysis. However, its slightly higher mass allows it to be distinguished from the unlabeled Proquinazid by a mass spectrometer.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate method for quantifying compounds. It involves adding a known amount of an isotopically labeled standard (e.g., Proquinazid-(propoxy-d7)) to a sample before any sample processing. The labeled standard acts as an internal reference. By measuring the ratio of the signal from the native analyte to the signal from the labeled standard, the concentration of the native analyte in the original sample can be precisely calculated, correcting for any losses that may occur during the analytical procedure.

Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.

Experimental Protocols

Analysis of Proquinazid in Water Samples

This protocol describes the determination of Proquinazid in water samples using solid-phase extraction (SPE) followed by LC-MS/MS analysis, incorporating Proquinazid-(propoxy-d7) as an internal standard.

a. Sample Preparation and Extraction

• Sample Collection: Collect water samples in clean glass bottles.

• Fortification: To a 100 mL water sample, add a known concentration of Proquinazid-(propoxy-d7) internal standard solution (e.g., 10 µL of a 1 µg/mL solution).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes from the cartridge with 2 x 3 mL of ethyl acetate.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., methanol/water, 50:50, v/v) for LC-MS/MS analysis.

b. LC-MS/MS Conditions (Illustrative)

Parameter	Setting
LC System	Agilent 1200 Series or equivalent
Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at 5% B, increase to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Proquinazid: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier) Proquinazid-(propoxy-d7): Precursor Ion+7 > Product Ion 1 (Quantifier)

Analysis of Proquinazid in Soil Samples

This protocol outlines the determination of Proquinazid in soil samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS analysis, with Proquinazid-(propoxy-d7) as the internal standard.

a. Sample Preparation and Extraction (QuEChERS)

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm sieve.

• Weighing and Fortification: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. Add a known amount of Proquinazid-(propoxy-d7) internal standard solution.

• Hydration: Add 10 mL of deionized water to the soil and vortex for 1 minute.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) to the tube. Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 g for 5 minutes.

• Dispersive SPE Cleanup: Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), 50 mg C18).

• Vortex and Centrifuge: Vortex the tube for 30 seconds and then centrifuge at high speed for 2 minutes.

• Final Extract: The resulting supernatant is ready for GC-MS/MS analysis.

b. GC-MS/MS Conditions (Illustrative)

Parameter	Setting
GC System	Agilent 7890B GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280°C
Oven Program	Start at 70°C, hold for 1 min, ramp to 300°C at 25°C/min, hold for 5 min
Injection Volume	1 µL (Splitless)
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
MRM Transitions	Proquinazid: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier) Proquinazid-(propoxy-d7): Precursor Ion+7 > Product Ion 1 (Quantifier)

Data Presentation

The following tables present typical performance data for the analysis of pesticides in environmental matrices using a deuterated internal standard. This data is for illustrative purposes and actual performance may vary.

Table 1: Typical Method Validation Data for Proquinazid in Water

Parameter	Value
Limit of Detection (LOD)	0.01 µg/L
Limit of Quantification (LOQ)	0.05 µg/L
Linearity (r²)	> 0.99
Recovery (at 0.1 µg/L)	85 - 110%
Precision (RSD, %)	< 15%

Table 2: Typical Method Validation Data for Proquinazid in Soil

Parameter	Value
Limit of Detection (LOD)	1 µg/kg
Limit of Quantification (LOQ)	5 µg/kg
Linearity (r²)	> 0.99
Recovery (at 10 µg/kg)	80 - 115%
Precision (RSD, %)	< 20%

Workflow Diagram

Caption: General workflow for the analysis of Proquinaz-id in environmental samples.

Conclusion

The use of Proquinazid-(propoxy-d7) as an internal standard provides a highly reliable and accurate method for the quantification of Proquinazid in environmental matrices such as water and soil. The detailed protocols for SPE and QuEChERS extraction, coupled with sensitive LC-MS/MS or GC-MS/MS analysis, enable the detection and quantification of Proquinazid at low levels, which is essential for effective environmental monitoring. The principles and workflows described in this application note can be adapted by researchers and analytical laboratories to develop and validate their own methods for pesticide residue analysis.

References

• 1. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]

Analysis of Proquinazid in Cereals with a Deuterium-Labeled Internal Standard: An Application Note

Introduction

Proquinazid is a quinazolinone fungicide highly effective against powdery mildew in various crops, including cereals.[1] Regulatory requirements and food safety standards necessitate sensitive and accurate methods for the determination of proquinazid residues in cereal grains. The use of a stable isotope-labeled internal standard, such as proquinazid-d4, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a robust and reliable approach for the quantification of proquinazid. This method minimizes the impact of matrix effects and variations in sample preparation and instrument response, leading to improved accuracy and precision. This application note details a comprehensive protocol for the analysis of proquinazid in cereal matrices using a deuterium-labeled internal standard and LC-MS/MS.

Principle

This method employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure to isolate proquinazid and its deuterium-labeled internal standard (proquinazid-d4) from a homogenized cereal sample. The extract is then cleaned up using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components. The final extract is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a matrix-matched calibration curve.

Experimental Workflow

The overall experimental workflow for the analysis of proquinazid in cereals is depicted in the following diagram.

Caption: A flowchart illustrating the major steps in the analysis of proquinazid in cereals.

Detailed Protocols

Reagents and Materials

• Solvents: Acetonitrile (LC-MS grade), Water (LC-MS grade), Methanol (LC-MS grade)

• Standards: Proquinazid (analytical standard), Proquinazid-d4 (internal standard)

• QuEChERS Salts: Magnesium sulfate (anhydrous), sodium chloride, sodium citrate tribasic dihydrate, sodium citrate dibasic sesquihydrate. Commercially available pre-packaged salts are recommended.

• d-SPE Sorbents: Primary secondary amine (PSA), C18, and anhydrous magnesium sulfate. Commercially available d-SPE tubes are recommended.

• Other: 50 mL polypropylene centrifuge tubes, 15 mL polypropylene centrifuge tubes, ceramic homogenizers (optional).

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of proquinazid and proquinazid-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with acetonitrile.

• Internal Standard Spiking Solution: Prepare a spiking solution of proquinazid-d4 in acetonitrile at a concentration of 1 µg/mL.

Sample Preparation (QuEChERS)

• Homogenization: Mill the cereal sample to a fine powder.

• Weighing: Weigh 5 g (± 0.05 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Fortification: Add 50 µL of the 1 µg/mL proquinazid-d4 internal standard spiking solution to the sample. For recovery studies, spike blank samples with appropriate volumes of proquinazid working standard solutions at this stage.

• Hydration: Add 10 mL of water to the tube and shake vigorously for 30 seconds.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Salting Out: Add the QuEChERS extraction salt packet.

• Shaking and Centrifugation: Immediately cap the tube and shake vigorously for 1 minute. Centrifuge at ≥3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer: Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing PSA, C18, and anhydrous magnesium sulfate.

• Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds and then centrifuge at ≥3000 g for 5 minutes.

• Final Extract: Transfer an aliquot of the cleaned extract into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters and may require optimization for individual instruments.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium formate

  • B: Methanol with 0.1% formic acid and 5 mM ammonium formate

• Gradient: A suitable gradient program to achieve good separation of proquinazid.

• Injection Volume: 5 µL

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Proquinazid	375.0	333.0	167.0
Proquinazid-d4	379.0	337.0	167.0

Quantitative Data Summary

The following tables summarize the expected performance characteristics of this method. The data is representative and should be verified through in-house validation.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99
Limit of Quantification (LOQ)	0.01 mg/kg
Limit of Detection (LOD)	0.003 mg/kg

Table 2: Recovery and Precision in Wheat Flour (n=5)

Spiking Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
0.01	95	8
0.05	98	6
0.10	102	5

Table 3: Recovery and Precision in Maize Flour (n=5)

Spiking Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
0.01	92	10
0.05	96	7
0.10	99	6

Discussion

The presented method provides a reliable and robust workflow for the determination of proquinazid in cereal matrices. The use of a deuterium-labeled internal standard is crucial for compensating for matrix effects, which are often significant in complex food samples like cereals.[2] The QuEChERS sample preparation method is efficient, requiring minimal solvent and time.[3][4] The d-SPE cleanup step effectively removes many interfering co-extractives, leading to a cleaner final extract and improved LC-MS/MS performance.

Method validation data demonstrates excellent linearity, sensitivity, accuracy, and precision, with recoveries typically falling within the acceptable range of 70-120% and relative standard deviations below 20%, in line with regulatory guidelines.[5][6] The limit of quantification (LOQ) is sufficiently low to meet the maximum residue limits (MRLs) set by various regulatory bodies.

Conclusion

This application note describes a validated LC-MS/MS method for the quantitative analysis of proquinazid in cereals using a deuterium-labeled internal standard. The combination of QuEChERS sample preparation and LC-MS/MS provides a sensitive, accurate, and high-throughput solution for routine monitoring of proquinazid residues in the food safety and quality control laboratories.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. mdpi.com [mdpi.com]
• 5. Pesticide multiresidue analysis in cereal grains using modified QuEChERS method combined with automated direct sample introduction GC-TOFMS and UPLC-MS/MS techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Proquinazid-(propoxy-d7) and Matrix Effect Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Proquinazid-(propoxy-d7) as an internal standard to mitigate matrix effects in analytical experiments, particularly in the analysis of Proquinazid.

Troubleshooting Guide: Overcoming Matrix Effects

Matrix effects, the suppression or enhancement of ionization of an analyte by co-eluting compounds from the sample matrix, are a common challenge in LC-MS/MS analysis.[1][2] The use of a stable isotope-labeled internal standard, such as Proquinazid-(propoxy-d7), is a robust strategy to compensate for these effects.[3][4]

Problem: Inaccurate quantification of Proquinazid due to signal suppression or enhancement.

Solution: Employ Proquinazid-(propoxy-d7) as an internal standard and follow a validated sample preparation and analytical protocol.

Experimental Protocol: Quantification of Proquinazid in a Fruit Matrix using QuEChERS Extraction and LC-MS/MS with a Deuterated Internal Standard

This protocol provides a general framework for the analysis of Proquinazid in a complex matrix like fruit, utilizing the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation.[5][6][7][8][9]

1. Preparation of Standards

• Proquinazid Stock Solution (1 mg/mL): Accurately weigh 10 mg of Proquinazid reference standard and dissolve in 10 mL of methanol.

• Proquinazid-(propoxy-d7) Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Proquinazid-(propoxy-d7) and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Proquinazid stock solution with a suitable solvent (e.g., methanol or acetonitrile).

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Proquinazid-(propoxy-d7) stock solution with acetonitrile.

2. Sample Preparation (QuEChERS Method) [5][6][7][8][9]

• Homogenization: Homogenize a representative 10-15 g sample of the fruit matrix.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a specific volume of the Proquinazid-(propoxy-d7) internal standard spiking solution (e.g., 100 µL of 10 µg/mL solution to achieve a final concentration of 100 ng/g).

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract:

  • Collect the supernatant.

  • The extract can be directly analyzed by LC-MS/MS or diluted if necessary.

3. LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column is commonly used for pesticide analysis.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode is suitable for Proquinazid.

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C

Table 2: Example MRM Transitions for Proquinazid and Proquinazid-(propoxy-d7)

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Proquinazid	373.0	330.9	288.9	12 / 24
Proquinazid-(propoxy-d7)	380.0	330.9	288.9	12 / 24

Note: The MRM transitions for Proquinazid are based on published data.[10] The transitions for Proquinazid-(propoxy-d7) are predicted based on the addition of 7 Da to the precursor ion due to the seven deuterium atoms on the propoxy group. The product ions may remain the same if the fragmentation occurs elsewhere on the molecule. These transitions should be optimized on the specific instrument being used.

Quantitative Data Summary

The use of an isotopic internal standard like Proquinazid-(propoxy-d7) significantly improves the accuracy and precision of quantification by correcting for matrix-induced signal variability. The following table illustrates the impact of matrix effects and the correction provided by an internal standard.

Table 3: Illustrative Data on the Mitigation of Matrix Effects using Proquinazid-(propoxy-d7)

Matrix	Analyte Response (without IS)	% Recovery (without IS)	Analyte/IS Ratio	% Recovery (with IS)	% RSD (n=5) (with IS)
Solvent	1,000,000	100%	1.00	100%	< 2%
Grape	650,000	65% (Suppression)	0.98	98%	< 5%
Strawberry	1,300,000	130% (Enhancement)	1.02	102%	< 5%
Spinach	450,000	45% (Suppression)	0.99	99%	< 6%

This table presents illustrative data to demonstrate the concept. Actual values will vary depending on the matrix, concentration, and instrument conditions.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my results?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting compounds from the sample matrix.[1] This can lead to either signal suppression (lower than expected signal) or signal enhancement (higher than expected signal), resulting in inaccurate quantification of the analyte.[1][2]

Q2: How does Proquinazid-(propoxy-d7) help in overcoming matrix effects?

A2: Proquinazid-(propoxy-d7) is a stable isotope-labeled internal standard. It is chemically identical to Proquinazid but has a higher mass due to the deuterium atoms. It co-elutes with Proquinazid and experiences the same matrix effects.[3][4] By measuring the ratio of the analyte signal to the internal standard signal, the variations caused by matrix effects are normalized, leading to more accurate and precise results.

Q3: At what concentration should I spike the Proquinazid-(propoxy-d7) internal standard?

A3: The internal standard should be added at a concentration that is similar to the expected concentration of the analyte in the samples. A common practice is to add it at a mid-point of the calibration curve range.

Q4: Can I use a different internal standard for Proquinazid analysis?

A4: While other compounds can be used as internal standards, a stable isotope-labeled analogue of the analyte is the gold standard. This is because it has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation and analysis, thus providing the most effective compensation for matrix effects.

Q5: What should I do if I still observe significant matrix effects even with an internal standard?

A5: If significant matrix effects persist, you may need to further optimize your sample preparation method to remove more of the interfering matrix components. This could involve using different d-SPE sorbents, performing additional cleanup steps, or diluting your sample extract. Adjusting chromatographic conditions to better separate the analyte from interfering compounds can also be beneficial.

Visualizations

Caption: Experimental workflow for Proquinazid analysis.

Caption: Logic of matrix effects and the role of an internal standard.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]

Technical Support Center: Optimizing Proquinazid-(propoxy-d7) Signal Intensity in LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal intensity of Proquinazid and its deuterated internal standard, Proquinazid-(propoxy-d7), in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended MRM transitions for Proquinazid?

A1: Based on pesticide databases, the recommended precursor ion and product ions for Proquinazid in positive electrospray ionization mode are as follows.[1] These transitions should be used as a starting point for method development.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Function
Proquinazid	373.0	331.0	Quantifier
Proquinazid	373.0	289.0	Qualifier

Q2: I cannot find published MRM transitions for Proquinazid-(propoxy-d7). How should I determine them?

A2: The MRM transitions for Proquinazid-(propoxy-d7) can be predicted based on the structure and the transitions of the unlabeled compound. Since the seven deuterium atoms are on the propoxy group, the precursor ion should be 7 Da heavier than Proquinazid. The primary fragmentation is likely the loss of a propene group. Therefore, the product ion will also be heavier. Infuse a dilute solution of Proquinazid-(propoxy-d7) directly into the mass spectrometer to confirm the precursor ion and optimize the product ions and collision energies.

Compound	Predicted Precursor Ion (m/z)	Predicted Product Ion (m/z)	Function
Proquinazid-(propoxy-d7)	380.0	336.0	Quantifier
Proquinazid-(propoxy-d7)	380.0	289.0	Qualifier

Q3: What are typical starting LC conditions for Proquinazid analysis?

A3: For the analysis of quinazolinone fungicides like Proquinazid, a reversed-phase separation is typically employed. The following are recommended starting conditions that should be optimized for your specific instrument and application.

Parameter	Recommended Starting Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Q4: How does the mobile phase composition affect signal intensity?

A4: The mobile phase composition significantly impacts the ionization efficiency of Proquinazid. The addition of additives like formic acid promotes the formation of the protonated molecule [M+H]+ in positive ion mode. Ammonium formate can also improve peak shape and sensitivity. It is recommended to optimize the concentration of these additives, typically in the range of 0.05% to 0.2% for formic acid and 2 to 10 mM for ammonium formate.

Troubleshooting Guides

Issue 1: Low Signal Intensity for Proquinazid and/or Proquinazid-(propoxy-d7)

This is a common issue that can be addressed by systematically optimizing the MS source parameters and LC conditions.

Experimental Protocol: MS Source Parameter Optimization

• Direct Infusion: Prepare a 1 µg/mL solution of Proquinazid and Proquinazid-(propoxy-d7) in a 50:50 mixture of mobile phase A and B. Infuse this solution directly into the mass spectrometer using a syringe pump at a flow rate of 10 µL/min.

• Parameter Adjustment: While observing the signal intensity of the precursor ions, adjust the following parameters one at a time to find the optimal setting:

  • Capillary Voltage

  • Nebulizer Gas Pressure

  • Drying Gas Flow Rate

  • Drying Gas Temperature

• Collision Energy Optimization: Select the precursor ion for Proquinazid (m/z 373.0) and perform a product ion scan to identify the most abundant fragment ions. Then, for each MRM transition, ramp the collision energy to determine the value that yields the highest product ion intensity. Repeat this process for Proquinazid-(propoxy-d7).

Table of Typical ESI Source Parameters for Optimization:

Parameter	Typical Starting Range
Capillary Voltage	3000 - 4500 V
Nebulizer Gas Pressure	30 - 50 psi
Drying Gas Flow Rate	8 - 12 L/min
Drying Gas Temperature	300 - 350 °C
Collision Energy (CE)	10 - 40 eV

Troubleshooting Workflow for Low Signal Intensity:

Caption: Workflow for troubleshooting low signal intensity.

Issue 2: Poor Peak Shape or Tailing

Poor peak shape can compromise integration and reduce analytical precision.

Potential Causes and Solutions:

Cause	Solution
Incompatible Injection Solvent	Ensure the sample is dissolved in a solvent with a similar or weaker elution strength than the initial mobile phase.
Column Overload	Reduce the injection volume or the concentration of the sample.
Secondary Interactions with Column	Add a small amount of a competing base, such as triethylamine (0.1%), to the mobile phase, or try a different column chemistry.
Column Degradation	Replace the analytical column.

Issue 3: High Background Noise

High background noise can obscure the analyte signal and lead to a poor signal-to-noise ratio.

Troubleshooting Diagram for High Background Noise:

Caption: Logical steps to identify and reduce high background noise.

Issue 4: Retention Time Shift Between Proquinazid and Proquinazid-(propoxy-d7)

While deuterated internal standards are designed to co-elute with the analyte, a slight retention time shift can sometimes occur, which may impact quantification if the matrix effects are not consistent across the peak.

Potential Causes and Solutions:

Cause	Solution
Isotope Effect	A slight shift is sometimes unavoidable due to the deuterium labeling. Ensure the integration window for both peaks is appropriate.
Steep Gradient	A very steep gradient can exacerbate small differences in retention. Try a shallower gradient around the elution time of the analytes.
Column Temperature Fluctuations	Ensure the column oven is stable and maintaining the set temperature.

Proposed Fragmentation Pathway for Proquinazid:

Caption: Proposed fragmentation pathway for Proquinazid in MS/MS.

References

• 1. lcms.cz [lcms.cz]

Technical Support Center: Isotopic Exchange Issues with Deuterium-Labeled Proquinazin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with deuterium-labeled Proquinazid.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns when using deuterium-labeled Proquinazid as an internal standard in quantitative analysis?

A1: The main concerns are ensuring the isotopic purity and the stability of the deuterium labels throughout the analytical process. Issues such as isotopic exchange, chromatographic shifts (isotope effect), and the presence of unlabeled Proquinazid in the internal standard can lead to inaccurate and unreliable results.

Q2: What is isotopic exchange and why is it a problem for deuterium-labeled Proquinazid?

A2: Isotopic exchange, or back-exchange, is the process where deuterium atoms on the labeled Proquinazid are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, sample matrix). This can lead to a decrease in the signal of the deuterated internal standard and an artificial increase in the signal of the unlabeled analyte, compromising the accuracy of quantification.

Q3: Which positions on the Proquinazid molecule are most susceptible to deuterium exchange?

A3: While Proquinazid is generally stable, deuterium atoms on carbons adjacent to heteroatoms or carbonyl groups can be more susceptible to exchange under certain conditions. For Proquinazid (6-iodo-2-propoxy-3-propylquinazolin-4(3H)-one), the hydrogens on the propyl and propoxy groups, particularly those alpha to the nitrogen and oxygen atoms, are of potential concern. However, Proquinazid has been shown to be hydrolytically stable across a pH range of 4, 7, and 9, suggesting good stability under typical reversed-phase LC-MS conditions.

Q4: What factors can influence the rate of deuterium exchange?

A4: The rate of isotopic exchange can be influenced by several factors, including:

• pH: Both acidic and basic conditions can catalyze deuterium exchange.

• Temperature: Higher temperatures can increase the rate of exchange.

• Solvent Composition: Protic solvents (e.g., water, methanol) can act as a source of hydrogen atoms for exchange.

• Matrix Components: Components within the sample matrix could potentially facilitate exchange.

Q5: My analytical results show high variability when using deuterium-labeled Proquinazid. What are the possible causes?

A5: High variability can stem from several sources:

• Isotopic Instability: Deuterium exchange may be occurring.

• Chromatographic Inconsistency: Poorly optimized chromatographic conditions can lead to variable retention times and matrix effects.

• Inconsistent Sample Preparation: Variability in extraction efficiency between the analyte and the internal standard.

• Instrumental Drift: Changes in the mass spectrometer's sensitivity over time.

Troubleshooting Guides

Guide 1: Investigating Unexpected Isotopic Exchange

Symptom: You observe a decreasing signal for your deuterium-labeled Proquinazid and/or an increasing signal for unlabeled Proquinazid in your quality control samples over an analytical run.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting suspected isotopic exchange of deuterium-labeled Proquinazid.

Guide 2: Addressing Chromatographic Shift (Isotope Effect)

Symptom: The retention times of Proquinazid and its deuterium-labeled internal standard are different, potentially leading to differential matrix effects.

Troubleshooting Steps:

• Confirm the Shift: Overlay the chromatograms of the labeled and unlabeled standards to visualize the difference in retention time.

• Optimize Chromatography:

  • Gradient Modification: A shallower gradient can sometimes improve co-elution.

  • Mobile Phase Composition: Small adjustments to the organic/aqueous ratio can alter selectivity.

  • Column Chemistry: Test a column with a different stationary phase (e.g., phenyl-hexyl instead of C18).

• Evaluate Matrix Effects: If co-elution cannot be perfectly achieved, it is crucial to perform a thorough matrix effect evaluation to ensure that the differential retention times do not lead to inaccurate quantification.

Experimental Protocols

Protocol 1: Assessing the Stability of Deuterium-Labeled Proquinazid

Objective: To determine the stability of the deuterium label on Proquinazid under typical analytical conditions.

Methodology:

• Solution Preparation:

  • Solution A (Mobile Phase Stability): Prepare a solution of deuterium-labeled Proquinazid in your initial mobile phase composition at a concentration typical for your assay.

  • Solution B (Matrix Stability): Prepare a blank matrix extract (e.g., from grape or wheat extract) and spike it with the deuterium-labeled Proquinazid at the working concentration.

  • Solution C (Control): Prepare a solution of deuterium-labeled Proquinazid in an aprotic solvent (e.g., acetonitrile) at the same concentration.

• Incubation: Store aliquots of each solution under conditions mimicking your analytical run (e.g., in the autosampler at a set temperature).

• Time-Point Analysis: Inject each solution onto the LC-MS/MS system at time zero (T=0) and at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Data Analysis:

  • Monitor the peak area of the deuterium-labeled Proquinazid.

  • Monitor the mass transition for unlabeled Proquinazid to detect any increase in its signal, which would indicate back-exchange.

• Interpretation: Compare the results from Solutions A and B to the control (Solution C). A significant decrease in the labeled standard's signal or an increase in the unlabeled analyte's signal in Solutions A or B over time indicates isotopic exchange.

Protocol 2: Evaluating Matrix Effects

Objective: To assess whether the sample matrix affects the ionization of Proquinazid and its deuterated internal standard differently.

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Proquinazid and its deuterated internal standard in a clean solvent.

  • Set 2 (Post-Extraction Spike): Blank matrix extract spiked with Proquinazid and its deuterated internal standard.

  • Set 3 (Pre-Extraction Spike): Blank matrix spiked with Proquinazid and its deuterated internal standard before the extraction process.

• Analysis: Inject all three sets of samples into the LC-MS/MS system.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

  • Recovery (%) = (Peak Area in Set 3 / Peak Area in Set 2) * 100

• Interpretation: Compare the matrix effect for both the analyte and the internal standard. A significant difference indicates that the internal standard is not adequately compensating for matrix-induced ion suppression or enhancement.

Data Presentation

Table 1: Hypothetical Data from a Deuterium Exchange Stability Study

Time (hours)	d-Proquinazid Peak Area (Solution A)	Unlabeled Proquinazid Peak Area (Solution A)	d-Proquinazid Peak Area (Solution B)	Unlabeled Proquinazid Peak Area (Solution B)
0	1,000,000	500	980,000	650
4	995,000	550	970,000	1,200
8	990,000	600	955,000	2,500
12	985,000	650	930,000	4,800
24	970,000	800	890,000	9,500

Table 2: Example Data for Matrix Effect Evaluation

Sample Set	Analyte (Proquinazid) Peak Area	Internal Standard (d-Proquinazid) Peak Area
Set 1 (Neat)	1,200,000	1,150,000
Set 2 (Post-Extraction Spike)	850,000	980,000
Matrix Effect (%)	70.8%	85.2%

In this example, the analyte experiences more significant ion suppression than the internal standard, which could lead to an overestimation of the analyte concentration.

Visualizations

Proquinazid Metabolism

Proquinazid undergoes extensive metabolism in biological systems. The primary metabolic pathways involve hydroxylation of the phenyl ring, as well as the propyl and propoxy side chains.

Caption: Simplified metabolic pathways of Proquinazid.

Hypothetical MS/MS Fragmentation of Proquinazid

The fragmentation of Proquinazid in a mass spectrometer can provide structural information. A plausible fragmentation pathway could involve the loss of the propoxy and propyl side chains. The following diagram illustrates a hypothetical fragmentation pattern based on common fragmentation of similar structures.

Caption: A hypothetical MS/MS fragmentation pathway for Proquinazid.

Decision Logic for Internal Standard Troubleshooting

When encountering issues with a deuterium-labeled internal standard, a logical approach is necessary to identify the root cause.

Caption: Decision tree for troubleshooting issues with deuterium-labeled Proquinazid internal standard.

Technical Support Center: Proquinazid and Internal Standard Chromatographic Analysis

Welcome to the technical support center for the chromatographic analysis of Proquinazid and its internal standard. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in achieving optimal chromatographic performance.

Troubleshooting Guide: Chromatographic Peak Shape Problems

Poor peak shape can compromise the accuracy and precision of your analytical results. The following table summarizes common peak shape problems, their potential causes, and recommended solutions for the analysis of Proquinazid and its internal standard.

Peak Shape Problem	Potential Causes	Recommended Solutions
Peak Tailing	- Analyte-Stationary Phase Interactions: Secondary interactions between Proquinazid (a basic compound) and acidic silanol groups on the column packing.[1] - Column Contamination: Accumulation of non-volatile matrix components at the column head. - Improper Column Installation: Dead volume due to incorrect ferrule settings or column positioning.	- Use a Deactivated Column: Employ an end-capped column or a base-deactivated column to minimize silanol interactions. - Mobile Phase Additive (HPLC): Add a small amount of a basic modifier like triethylamine (TEA) or a volatile buffer to the mobile phase to mask active sites. - Column Maintenance: Regularly flush the column with a strong solvent. Consider using a guard column to protect the analytical column. - Re-install Column: Ensure a clean, square cut on the column and proper installation according to the manufacturer's instructions.
Peak Fronting	- Column Overload: Injecting too high a concentration of Proquinazid or its internal standard. - Sample Solvent Incompatibility: The sample solvent is significantly stronger than the initial mobile phase (HPLC) or has a much lower boiling point than the initial oven temperature (GC).	- Dilute the Sample: Reduce the concentration of the sample and internal standard. - Match Sample Solvent to Mobile Phase (HPLC): Dissolve the sample in the initial mobile phase or a weaker solvent. - Adjust Initial Oven Temperature (GC): Set the initial oven temperature at least 20°C below the boiling point of the sample solvent.
Split Peaks	- Inlet Problems (GC): A partially blocked liner, incorrect column installation, or condensation of the sample in the inlet. - Column Void or Channeling: A void has formed at the head of the column. - Sample Solvent Mismatch (HPLC): Injecting a sample in a solvent that is immiscible with the mobile phase.	- Inlet Maintenance (GC): Replace the liner and septum. Check for proper column installation. - Column Replacement: If a void is suspected, replace the column. - Ensure Solvent Miscibility (HPLC): The sample solvent should be miscible with the mobile phase.
Broad Peaks	- Large Dead Volume: Excessive tubing length or use of fittings with a large internal diameter. - Low Flow Rate: Insufficient mobile phase or carrier gas flow. - Column Degradation: Loss of stationary phase or column efficiency over time.	- Minimize Tubing Length: Use the shortest possible tubing with the appropriate internal diameter. - Optimize Flow Rate: Ensure the flow rate is set to the optimal level for the column dimensions. - Column Replacement: If column performance has degraded significantly, replace it.

Frequently Asked Questions (FAQs)

Q1: What is a suitable internal standard for the analysis of Proquinazid?

A1: The ideal internal standard is an isotopically labeled version of the analyte, such as Deuterated Proquinazid, as it has nearly identical chemical properties and elution behavior. However, the commercial availability of such a standard may be limited.

A suitable and commercially available alternative for the analysis of Proquinazid in formulated products by GC-FID or HPLC-DAD is Dicyclohexyl Phthalate (DCHP) . For residue analysis using mass spectrometry detection (GC-MS or LC-MS/MS), it is recommended to use a compound that is structurally similar to Proquinazid but not expected to be present in the samples. A good option would be another quinazolinone fungicide that is not being used in the same application, or a pesticide with similar physicochemical properties. It is crucial to validate the chosen internal standard to ensure it does not co-elute with any matrix interferences and behaves similarly to Proquinazid during sample preparation and analysis.

Q2: I am observing significant peak tailing for Proquinazid but not for my internal standard. What could be the cause?

A2: This phenomenon, known as differential peak tailing, often points to a specific chemical interaction between Proquinazin and the stationary phase. Proquinazid, being a member of the quinazoline class, has basic nitrogen atoms that can interact with acidic silanol groups on the surface of silica-based columns.[1] This secondary interaction can lead to peak tailing. Your internal standard may not have these basic functional groups and therefore does not exhibit the same tailing. To mitigate this, consider using a base-deactivated column or adding a basic modifier to your mobile phase in HPLC.

Q3: My baseline is noisy. How can I improve my signal-to-noise ratio?

A3: A noisy baseline can be caused by several factors:

• Contaminated Mobile Phase/Carrier Gas: Ensure you are using high-purity solvents and gases. Filtering the mobile phase and using gas purifiers can help.

• Detector Issues: The detector lamp may be failing, or the detector cell could be contaminated.

• Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline and noise. Use a column with low bleed characteristics.

• Leaks: Check for leaks in all fittings and connections.

Q4: My retention times are drifting. What should I do?

A4: Retention time drift can be caused by:

• Changes in Mobile Phase Composition (HPLC): Ensure the mobile phase is properly mixed and degassed.

• Fluctuations in Column Temperature: Use a column oven to maintain a constant temperature.

• Changes in Flow Rate: Check the pump for any issues and ensure the flow rate is stable.

• Column Aging: Over time, the stationary phase can change, leading to shifts in retention.

Experimental Protocols

Below are detailed methodologies for the analysis of Proquinazid by Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography (GC) Method for Proquinazid Residue Analysis

This method is suitable for the determination of Proquinazid residues in agricultural samples.

• Instrumentation: Gas chromatograph equipped with an Electron Capture Detector (ECD).

• Column: HP-5, 30 m x 0.25 mm x 0.25 µm film thickness.[1]

• Inlet Temperature: 300°C.[1]

• Oven Temperature Program:

  • Initial temperature: 220°C, hold for 2 minutes.[1]

  • Ramp: 5°C/min to 260°C.[1]

• Detector Temperature: 320°C.[1]

• Carrier Gas: Nitrogen at a flow rate of 3 mL/min.[1]

• Injection Volume: 1 µL.

• Internal Standard: Dicyclohexyl Phthalate (DCHP) can be considered. Prepare a stock solution and add to all samples and standards at a constant concentration.

• Sample Preparation (QuEChERS-based):

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the internal standard.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute and centrifuge.

  • Take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (d-SPE) with PSA and C18 sorbents.

  • Centrifuge and inject the final extract.

High-Performance Liquid Chromatography (HPLC) Method for Proquinazid in Formulated Products

This method is suitable for the quantification of Proquinazid in emulsifiable concentrate (EC) formulations.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and water (65:35 v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.[1]

• Detection Wavelength: 254 nm.[1]

• Injection Volume: 10 µL.

• Internal Standard: Dicyclohexyl Phthalate (DCHP).

• Sample Preparation:

  • Accurately weigh a portion of the formulation containing approximately 10 mg of Proquinazid into a 100 mL volumetric flask.

  • Add a known amount of the internal standard stock solution.

  • Dissolve and dilute to volume with the mobile phase.

  • Filter through a 0.45 µm syringe filter before injection.

Quantitative Data Summary

Parameter	GC Method	HPLC Method
Analyte	Proquinazid Residue	Proquinazid (Formulation)
Internal Standard	Dicyclohexyl Phthalate (DCHP)	Dicyclohexyl Phthalate (DCHP)
Column	HP-5, 30 m x 0.25 mm x 0.25 µm	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase/Carrier Gas	Nitrogen	Acetonitrile:Water (65:35)
Flow Rate	3 mL/min	1.0 mL/min
Detector	ECD	DAD (254 nm)
Typical Retention Time	~7.34 min[1]	Varies with specific C18 column

Visualizations

Caption: Troubleshooting workflow for common chromatographic peak shape problems.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]

Improving recovery of Proquinazid-(propoxy-d7) during sample prep

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Proquinazid-(propoxy-d7) during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the main reasons for low recovery of Proquinazid-(propoxy-d7) during sample preparation?

Low recovery of Proquinazid-(propoxy-d7) can stem from several factors, primarily related to the extraction and cleanup steps. These include:

• Suboptimal Extraction Method: The chosen extraction technique (e.g., QuEChERS, SPE) may not be optimized for the specific sample matrix.

• Poor Solvent Selection: The extraction solvent may not have the appropriate polarity to efficiently extract Proquinazid.

• Matrix Effects: Components in the sample matrix can interfere with the extraction process or cause signal suppression/enhancement during analysis.

• pH of the Extraction Solvent: The pH of the solvent can influence the ionization state of Proquinazid and affect its solubility and retention on SPE sorbents.

• Degradation of the Analyte: Proquinazid or its deuterated internal standard may degrade during sample processing or storage.

• Issues with the Deuterated Internal Standard: Problems such as isotopic exchange (loss of deuterium) or differential extraction behavior between the analyte and the internal standard can lead to inaccurate recovery calculations.

Q2: What are the key chemical properties of Proquinazid that I should consider during method development?

Proquinazid is a fungicide belonging to the quinazolinone class. Its key properties relevant to sample preparation are:

• Low Aqueous Solubility: Proquinazid has very low solubility in water, making organic solvents necessary for efficient extraction.

• Good Solubility in Organic Solvents: It is soluble in solvents like acetonitrile, acetone, and ethyl acetate.

• Stability: Proquinazid is hydrolytically stable under typical processing conditions and has been shown to be stable for at least 18 months when stored at -18°C in plant commodities.[1]

Q3: Are there validated analytical methods available for Proquinazid?

Yes, validated multiresidue methods are available for the analysis of Proquinazid. Gas chromatography with mass spectrometry (GC-MS) is a common technique, with a reported limit of quantification (LOQ) of 0.01 mg/kg in various crops.[1]

Troubleshooting Guides

Low Recovery in QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular technique for pesticide residue analysis. If you are experiencing low recovery of Proquinazid-(propoxy-d7) using this method, consider the following troubleshooting steps:

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate Solvent	Ensure you are using a solvent in which Proquinazid is highly soluble, such as acetonitrile.	Improved extraction efficiency.
Incorrect Salt Composition	Verify the type and amount of salts used (e.g., MgSO4, NaCl). The salts induce phase separation and influence analyte partitioning.	Proper phase separation and improved recovery.
Suboptimal pH	The pH of the sample and extraction solvent can affect the stability and partitioning of Proquinazid. While Proquinazid is stable over a wide pH range, matrix components may behave differently at various pHs. Experiment with buffering the extraction.	Reduced matrix effects and more consistent recovery.
Matrix Effects	The sample matrix may contain interfering compounds. Optimize the dispersive SPE (d-SPE) cleanup step by selecting the appropriate sorbent (e.g., PSA, C18, GCB) to remove specific interferences.	Cleaner extract and reduced signal suppression/enhancement.
Insufficient Shaking/Vortexing	Ensure vigorous and adequate shaking during the extraction and cleanup steps to facilitate proper partitioning and interaction with sorbents.	Increased extraction efficiency and cleanup effectiveness.

Low Recovery in Solid Phase Extraction (SPE)

Solid Phase Extraction (SPE) is a common technique for sample cleanup and concentration. Low recovery of Proquinazid-(propoxy-d7) in SPE can be addressed by optimizing the following parameters:

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Sorbent	For a non-polar compound like Proquinazid, a C18 sorbent is a suitable starting point. If recovery is low, consider other sorbents based on the sample matrix.	Improved retention of Proquinazid on the SPE cartridge.
Inadequate Conditioning	Ensure the SPE cartridge is properly conditioned with an organic solvent (e.g., methanol) followed by water or the sample matrix buffer. This activates the sorbent for optimal retention.	Consistent and efficient retention of the analyte.
Sample Loading Issues	Load the sample at a slow and steady flow rate to allow for sufficient interaction between Proquinazid and the sorbent.	Maximized retention of the analyte on the cartridge.
Inappropriate Wash Solvent	The wash solvent should be strong enough to remove interferences but not so strong that it elutes Proquinazid. Start with a weak solvent (e.g., water) and gradually increase the organic content if needed.	Removal of matrix interferences without loss of the analyte.
Suboptimal Elution Solvent	The elution solvent should be strong enough to completely elute Proquinazid from the sorbent. Use a solvent in which Proquinazid is highly soluble (e.g., acetonitrile, ethyl acetate). Ensure the elution volume is sufficient.	Complete recovery of the analyte from the SPE cartridge.

Experimental Protocols

Protocol 1: QuEChERS Method for Proquinazid in Grapes

This protocol is adapted from a method used for the analysis of Proquinazid in grapes.

1. Sample Homogenization:

• Weigh 10 g of a homogenized grape sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.
• Add the Proquinazid-(propoxy-d7) internal standard.
• Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).
• Shake vigorously for 1 minute.
• Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive SPE Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).
• Transfer it to a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄ and 50 mg of Primary Secondary Amine (PSA) sorbent.
• Vortex for 30 seconds.
• Centrifuge at high speed for 2 minutes.

4. Analysis:

• Take the supernatant and dilute it with an appropriate solvent if necessary.
• Analyze by GC-MS or LC-MS/MS.

Protocol 2: General Solid Phase Extraction (SPE) Method for Proquinazid

This is a general protocol that can be optimized for specific matrices. A C18 SPE cartridge is recommended as a starting point.

1. Sorbent Selection:

• Choose a C18 SPE cartridge with a suitable bed mass for your sample volume.

2. Cartridge Conditioning:

• Pass 5 mL of methanol through the cartridge.
• Pass 5 mL of deionized water through the cartridge. Do not let the sorbent go dry.

3. Sample Loading:

• Load the pre-treated sample extract onto the cartridge at a flow rate of approximately 1-2 mL/min.

4. Washing:

• Wash the cartridge with 5 mL of a weak solvent solution (e.g., 5-10% methanol in water) to remove polar interferences.

5. Elution:

• Elute the Proquinazid and its internal standard with 5-10 mL of a strong organic solvent such as acetonitrile or ethyl acetate.

6. Post-Elution:

• The eluate can be concentrated by evaporation under a gentle stream of nitrogen and reconstituted in a suitable solvent for analysis.

Quantitative Data Summary

The following tables summarize expected recovery data for Proquinazid based on the literature. Actual recoveries may vary depending on the specific matrix and experimental conditions.

Table 1: Expected Recovery of Proquinazid using QuEChERS

Matrix	Extraction Solvent	Cleanup Sorbent	Average Recovery (%)
Grapes	Acetonitrile	PSA	85 - 95
Strawberries	Acetonitrile	Not Specified	80 - 110

Table 2: General Troubleshooting for Low Internal Standard Recovery

Observation	Potential Cause	Recommended Action
Low recovery for both analyte and internal standard	Inefficient extraction	Optimize extraction solvent, pH, and shaking time.
Low recovery for internal standard only	Degradation of internal standard	Check storage conditions and prepare fresh standards.
Differential extraction	Ensure co-elution of analyte and internal standard. Adjust extraction conditions to be equally efficient for both.
Isotopic exchange	Use a standard with deuterium labels on a stable part of the molecule. Avoid harsh pH conditions.
Inconsistent recovery across samples	Variable matrix effects	Use matrix-matched calibration standards or a more effective cleanup procedure.

Visualizations

Caption: QuEChERS experimental workflow for Proquinazid analysis.

Caption: General Solid Phase Extraction (SPE) workflow.

Caption: Troubleshooting logic for low internal standard recovery.

References

• 1. Modification of the existing maximum residue levels for proquinazid in blueberries and cranberries - PMC [pmc.ncbi.nlm.nih.gov]

Addressing ion suppression of Proquinazid in complex matrices

Welcome to the technical support center for the analysis of Proquinazid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing ion suppression and other common challenges encountered during the analysis of Proquinazid in complex matrices using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Proquinazid analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from a complex sample matrix interfere with the ionization of the target analyte, in this case, Proquinazid, in the mass spectrometer's ion source.[1] This interference leads to a decreased instrument response and can significantly impact the accuracy, precision, and sensitivity of the analytical method.[1] In the analysis of Proquinazid in food and environmental samples, endogenous components like salts, sugars, and pigments can cause ion suppression, leading to underestimation of the residue levels.

Q2: Which ionization technique is more susceptible to ion suppression for Proquinazid, ESI or APCI?

A2: Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI), especially when analyzing complex matrices. This is because ESI's ionization process is more sensitive to the presence of non-volatile matrix components that can alter the droplet surface tension and charge competition.[2] For the analysis of Proquinazid, if significant ion suppression is observed with ESI, switching to APCI could be a viable strategy to mitigate this effect, provided the compound ionizes well with APCI.

Q3: How can I determine if ion suppression is affecting my Proquinazid analysis?

A3: A common method to assess ion suppression is the post-column infusion experiment. In this technique, a constant flow of a Proquinazid standard solution is introduced into the LC flow after the analytical column and before the MS ion source. A blank matrix extract is then injected onto the column. A dip in the baseline signal of Proquinazid at the retention time of interfering matrix components indicates ion suppression. Another approach is to compare the signal response of Proquinazid in a pure solvent standard to its response in a matrix-matched standard at the same concentration. A lower response in the matrix-matched standard confirms the presence of ion suppression.

Q4: What are the most effective sample preparation techniques to reduce ion suppression for Proquinazid?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticide residue analysis, including Proquinazid, in various food matrices.[3][4] The dispersive solid-phase extraction (d-SPE) cleanup step in the QuEChERS protocol is crucial for removing a significant portion of matrix interferences. For particularly complex matrices, additional cleanup steps using different sorbents or techniques like solid-phase extraction (SPE) may be necessary to minimize ion suppression.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Proquinazid.

Problem	Possible Causes	Recommended Solutions
Low Proquinazid Signal/Recovery	- Significant ion suppression from matrix components. - Inefficient extraction from the sample matrix. - Degradation of Proquinazid during sample processing.	- Optimize Sample Cleanup: Use d-SPE with appropriate sorbents (e.g., PSA, C18, GCB) in the QuEChERS method. For highly complex matrices, consider an additional SPE cleanup step. - Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure. This compensates for signal loss due to ion suppression. - Dilution: Dilute the final extract to reduce the concentration of matrix components. Be mindful that this will also dilute the analyte and may impact the limit of quantification (LOQ). - Chromatographic Separation: Optimize the LC method to separate Proquinazid from co-eluting matrix interferences. This can be achieved by modifying the mobile phase gradient, changing the column chemistry, or using a longer column.
Poor Peak Shape (Splitting, Tailing)	- Mismatch between the injection solvent and the initial mobile phase composition. - Column overload. - Secondary interactions with the stationary phase.	- Solvent Matching: Ensure the final extract solvent is compatible with the initial mobile phase. If using a high percentage of organic solvent in the extract, consider a solvent exchange step or adjust the initial mobile phase. - Reduce Injection Volume: Injecting a smaller volume can prevent column overload and improve peak shape. - Mobile Phase Additives: The use of additives like formic acid or ammonium formate in the mobile phase can improve peak shape for certain compounds.
Inconsistent Results/Poor Reproducibility	- Variable matrix effects between samples. - Inconsistent sample preparation. - Instrument instability.	- Use of an Internal Standard: Incorporate a stable isotope-labeled (SIL) internal standard for Proquinazid if available. The SIL internal standard will co-elute and experience similar ion suppression, allowing for accurate correction. - Standardize Procedures: Ensure all sample preparation steps are performed consistently across all samples. - System Suitability Tests: Regularly perform system suitability tests with a standard solution to monitor instrument performance.

Data Presentation

Matrix Category	Examples	Expected Matrix Effect	Typical Recovery (%) [5]	Typical Precision (RSD %) [5]
High Water Content	Grapes, Strawberries, Cucumber	Low to Medium	70-120	< 20
High Sugar Content	Honey, Jam	Medium to High	70-120	< 20
High Pigment Content	Spinach, Red Bell Pepper	Medium to High	70-120	< 20
Dry/High Starch	Cereals, Grains	High	60-110	< 20
High Fat/Oily	Nuts, Avocados	High	60-110	< 20

Note: Matrix effect is calculated as: ((Response in Matrix / Response in Solvent) - 1) * 100%. A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Sample Preparation using QuEChERS (Adapted for Fruit Matrices like Strawberries and Grapes)

This protocol is a general guideline based on the widely accepted QuEChERS methodology.

a. Sample Homogenization:

• Weigh 10-15 g of a representative, homogenized sample into a 50 mL centrifuge tube.

• For dry samples, add an appropriate amount of water to rehydrate.

b. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Immediately cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube containing MgSO₄ and a cleanup sorbent (e.g., Primary Secondary Amine - PSA). For matrices with high pigment or fat content, additional sorbents like Graphitized Carbon Black (GCB) or C18 may be included.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 rcf) for 2 minutes.

• The resulting supernatant is the final extract.

d. Final Preparation for LC-MS/MS:

• Transfer the final extract into an autosampler vial.

• The extract may be injected directly or diluted with an appropriate solvent (e.g., mobile phase) to minimize matrix effects.

LC-MS/MS Analysis of Proquinazid

The following are suggested starting parameters and can be optimized for your specific instrumentation and application.

a. Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 5-10% B, ramp to 95-100% B over 8-10 minutes, hold for 2-3 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.2-0.4 mL/min
Injection Volume	2-10 µL
Column Temperature	40 °C

b. Mass Spectrometry (MS) Parameters (Triple Quadrupole):

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0-4.0 kV
Source Temperature	120-150 °C
Desolvation Temperature	350-500 °C
Gas Flow (Desolvation)	600-800 L/hr
Gas Flow (Cone)	50-150 L/hr
Collision Gas	Argon

c. Proquinazid MRM Transitions:

Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Quantifier	Collision Energy (eV) - Qualifier
374.9	332.9	206.0	Optimize for your instrument	Optimize for your instrument

Note: The provided m/z values are for the [M+H]+ adduct of Proquinazid. It is essential to optimize collision energies for your specific mass spectrometer to achieve the best sensitivity.

Visualizations

Caption: Experimental workflow for Proquinazid analysis.

Caption: Troubleshooting ion suppression for Proquinazid.

References

• 1. longdom.org [longdom.org]
• 2. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Carryover of Proquinazid-(propoxy-d7) in Autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing autosampler carryover of the hydrophobic compound Proquinazid-(propoxy-d7) during liquid chromatography-mass spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Proquinazid-(propoxy-d7) and why is it prone to carryover?

Proquinazid-(propoxy-d7) is the deuterated form of Proquinazid, a quinazolinone fungicide. It is commonly used as an internal standard in quantitative LC-MS/MS analysis. Due to its chemical structure, Proquinazid is a hydrophobic compound with low water solubility and a high octanol-water partition coefficient (LogP) of approximately 3.7 to 5.5.[1][2][3] This hydrophobicity causes it to adsorb to surfaces within the autosampler, such as the needle, injection valve, and tubing, leading to its persistence in subsequent blank or sample injections, a phenomenon known as carryover.[4]

Q2: How can I identify if I have a carryover problem with Proquinazid-(propoxy-d7)?

Carryover is typically identified by injecting a blank solvent sample immediately after a high-concentration standard or sample of Proquinazid-(propoxy-d7). If a peak corresponding to Proquinazid-(propoxy-d7) is detected in the blank injection, it indicates a carryover issue. The magnitude of the carryover can be quantified by comparing the peak area in the blank to the peak area of a known low-concentration standard.

Q3: What are the primary sources of autosampler carryover?

The most common sources of carryover are related to the autosampler components that come into contact with the sample. For hydrophobic compounds like Proquinazid-(propoxy-d7), adsorption can occur on:

• The exterior and interior of the injection needle.

• The injection valve rotor seal and stator.

• Transfer tubing.

• The sample loop.

Q4: Can the sample diluent affect carryover?

Yes, the composition of the sample diluent is critical. Injecting a sample dissolved in a solvent that is much stronger than the initial mobile phase can lead to poor peak shape and can also contribute to carryover. For reversed-phase chromatography, it is generally recommended to dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase to ensure proper focusing of the analyte on the column head. However, for hydrophobic compounds like Proquinazid-(propoxy-d7), a certain amount of organic solvent is necessary to ensure solubility. A balance must be struck between analyte solubility and chromatographic compatibility.

Troubleshooting Guides

Guide 1: Optimizing Autosampler Wash Protocols

A robust wash protocol is the first line of defense against carryover. The key is to use a wash solvent that can effectively solubilize Proquinazid-(propoxy-d7).

Troubleshooting Steps:

• Select an appropriate wash solvent: Since Proquinazid is highly soluble in organic solvents like acetone, dichloromethane, ethyl acetate, and acetonitrile[1], these are good candidates for strong wash solvents. A common and effective approach is to use a wash solvent that is stronger than the mobile phase.

• Implement a multi-solvent wash: Many modern autosamplers allow for the use of multiple wash solvents. A typical sequence involves a "strong" organic solvent to remove the hydrophobic analyte, followed by a "weak" solvent (often compatible with the initial mobile phase) to rinse away the strong solvent.

• Optimize wash volume and time: Ensure that the volume of the wash solvent is sufficient to completely flush the needle and injection port. Increase the duration of the wash cycle to allow adequate contact time between the solvent and the contaminated surfaces.

• Consider the wash method: Some autosamplers offer different wash modes, such as washing only the outside of the needle versus washing both the inside and outside. For a sticky compound like Proquinazid-(propoxy-d7), a thorough wash of all sample contact surfaces is recommended.

dot

Caption: Troubleshooting workflow for optimizing autosampler wash protocols.

Guide 2: Investigating the Source of Carryover

If optimizing the wash protocol is not sufficient, a systematic approach is needed to pinpoint the source of the carryover.

Experimental Protocol: Differentiating Injector vs. Column Carryover

• Initial State: A standard analysis showing carryover of Proquinazid-(propoxy-d7).

• Blank Injections: Inject a series of blank solvent samples after a high-concentration standard. Observe the gradual decrease in the carryover peak.

• Injector Bypass Test (if available):

  • If your LC system allows, bypass the autosampler injector and introduce the mobile phase directly to the column.

  • Run a blank gradient. If a peak for Proquinazid-(propoxy-d7) appears, the carryover is likely originating from the column or downstream tubing.

  • If no peak appears, the injector is the primary source of carryover.

• No-Injection Gradient Run:

  • If an injector bypass is not possible, run a full gradient without making an injection.

  • If a peak is observed, this points to column contamination.

• Component Swapping: Systematically replace components of the injection system (e.g., rotor seal, sample loop, needle) with new or known clean parts and re-run the carryover test. This can help isolate the specific faulty component.

dot

Caption: Logical workflow for identifying the source of carryover.

Data Presentation

The following tables summarize hypothetical quantitative data from carryover experiments to illustrate the impact of different wash solvents.

Table 1: Effect of Wash Solvent Composition on Proquinazid-(propoxy-d7) Carryover

Wash Solvent Composition	Carryover Percentage (%)
100% Water	1.5
50:50 Methanol:Water	0.8
50:50 Acetonitrile:Water	0.5
100% Methanol	0.2
100% Acetonitrile	0.1
90:10 Acetonitrile:Isopropanol	0.05

Table 2: Impact of Wash Time on Carryover Reduction (Wash Solvent: 100% Acetonitrile)

Wash Time (seconds)	Carryover Percentage (%)
5	0.3
10	0.1
15	0.08
20	0.05

Experimental Protocols

Protocol 1: Sample Preparation for Proquinazid Analysis in a Food Matrix (e.g., Grapes)

This protocol is based on a general QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method often used for pesticide residue analysis in food.

• Homogenization: Homogenize 10 g of the grape sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate amount of Proquinazid-(propoxy-d7) internal standard.

  • Add a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, GCB).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Sample:

  • Collect the supernatant.

  • Filter through a 0.22 µm filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS injection.

Protocol 2: Representative LC-MS/MS Parameters for Proquinazid-(propoxy-d7) Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Proquinazid: To be determined empirically (e.g., precursor ion m/z 373.0 -> product ions)

  • Proquinazid-(propoxy-d7): To be determined empirically (e.g., precursor ion m/z 380.0 -> product ions)

References

• 1. Proquinazid | 189278-12-4 [chemicalbook.com]
• 2. proquinazid, 189278-12-4 [thegoodscentscompany.com]
• 3. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Selecting the appropriate MRM transitions for Proquinazid-(propoxy-d7)

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Proquinazid-(propoxy-d7). It focuses on the critical step of selecting appropriate Multiple Reaction Monitoring (MRM) transitions for accurate quantification using tandem mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: How do I determine the precursor ion for Proquinazid-(propoxy-d7)?

A1: The precursor ion, or parent ion, is the ionized form of the intact molecule. For Proquinazid-(propoxy-d7), this is typically the protonated molecule, [M+H]⁺. To determine its mass-to-charge ratio (m/z), you first need the molecular weight of the unlabeled Proquinazid, which is 372.20 g/mol .[1] The addition of a proton gives an m/z of approximately 373.21. Since your internal standard is deuterated on the propoxy group with seven deuterium atoms (d7), you will add 7 atomic mass units to the mass of the unlabeled compound. Therefore, the expected precursor ion m/z for Proquinazid-(propoxy-d7) [M+H]⁺ will be approximately 380.25. It is crucial to confirm this by infusing a standard solution of Proquinazid-(propoxy-d7) and acquiring a full scan mass spectrum.

Q2: What are the expected product ions for Proquinazid-(propoxy-d7) and how do I select the best ones for MRM?

A2: Product ions, or fragment ions, are generated by collision-induced dissociation (CID) of the precursor ion in the mass spectrometer. The fragmentation pattern of Proquinazid-(propoxy-d7) will be similar to that of unlabeled Proquinazid, but the masses of fragments containing the deuterated propoxy group will be shifted by +7 Da.

Based on published fragmentation data for Proquinazid, a major fragment results from the loss of the propyl group from the quinazolinone ring, and another from the cleavage of the propoxy group.[1] For Proquinazid-(propoxy-d7), we would predict the following major fragmentations:

• Loss of the propyl group: This fragmentation would retain the deuterated propoxy group, leading to a product ion with an m/z of approximately 338.0.

• Cleavage leading to the iodo-quinazolinone backbone: This would likely involve the loss of the deuterated propoxy group, resulting in a fragment ion with an m/z similar to that of the unlabeled compound, around 289.0.[1]

To select the best MRM transitions, you should perform a product ion scan of the precursor ion (m/z 380.25). The most intense and stable product ions should be chosen. Typically, one transition is used for quantification (quantifier) and a second, different transition is used for confirmation (qualifier).

Q3: I am not seeing the expected precursor or product ions. What should I check?

A3: If you are having trouble observing the expected ions, consider the following troubleshooting steps:

• Compound Stability: Ensure the compound has not degraded. Prepare fresh solutions and handle them according to stability guidelines.

• Source Conditions: Optimize the electrospray ionization (ESI) source parameters, including capillary voltage, source temperature, and gas flows (nebulizer and drying gas). These parameters can significantly impact ionization efficiency.

• Collision Energy: The collision energy in the collision cell is critical for fragmentation. If it is too low, you will see poor fragmentation and low product ion intensity. If it is too high, you may over-fragment the precursor ion into very small, non-specific fragments. Perform a collision energy optimization experiment for each MRM transition.

• Instrument Calibration: Verify that the mass spectrometer is properly calibrated across the mass range of interest.

Quantitative Data Summary

The following table summarizes the predicted m/z values for the precursor and major product ions of Proquinazid-(propoxy-d7) for use in MRM method development.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Predicted Quantifier Product Ion (m/z)	Predicted Qualifier Product Ion (m/z)
Proquinazid-(propoxy-d7)	380.25	338.0	289.0

Note: These are predicted values and should be empirically confirmed on your instrument.

Experimental Protocols

Protocol for Optimization of MRM Transitions for Proquinazid-(propoxy-d7)

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Proquinazid-(propoxy-d7) in an appropriate solvent (e.g., acetonitrile or methanol).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Precursor Ion Confirmation:

  • Operate the mass spectrometer in full scan mode (e.g., scanning from m/z 100 to 500).

  • Confirm the presence and determine the exact m/z of the [M+H]⁺ precursor ion for Proquinazid-(propoxy-d7) (expected around m/z 380.25).

• Product Ion Identification:

  • Set the mass spectrometer to product ion scan mode.

  • Select the confirmed precursor ion m/z (e.g., 380.25) in the first quadrupole (Q1).

  • Scan a range of product ions in the third quadrupole (Q3) (e.g., from m/z 50 to 400) to identify the major fragment ions.

• Collision Energy Optimization:

  • Set the mass spectrometer to MRM mode.

  • For each potential MRM transition (e.g., 380.25 -> 338.0 and 380.25 -> 289.0), ramp the collision energy over a range (e.g., 5 to 50 eV in 2-5 eV increments).

  • Monitor the intensity of the product ion at each collision energy step.

  • Create a plot of product ion intensity versus collision energy to determine the optimal collision energy that yields the highest signal for each transition.

• Final MRM Method:

  • Select the two most intense and stable product ions. Designate the most abundant as the "quantifier" and the second most abundant as the "qualifier".

  • Enter the precursor m/z, product m/z, and optimized collision energy for both the quantifier and qualifier transitions into your MRM method.

Workflow for MRM Transition Selection

Caption: Workflow for selecting and optimizing MRM transitions.

References

• 1. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Proquinazid: The Pivotal Role of a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The Significance of Internal Standards in Analytical Method Validation

In quantitative analysis, particularly with sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), achieving accurate and reproducible results is paramount. While external standard calibration is a straightforward approach, it is susceptible to variations in sample preparation, injection volume, and matrix effects, which can lead to significant analytical error.[1][2][3]

An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a known concentration to all samples, calibrants, and quality controls at the beginning of the analytical process.[3] The use of an ideal IS, such as a stable isotope-labeled version of the analyte, allows for the correction of these potential errors. Since the SIL internal standard behaves nearly identically to the analyte throughout extraction, chromatography, and ionization, it effectively normalizes variations, leading to more reliable data.[2]

Comparative Performance: Proquinazid Analysis

To illustrate the advantages of using a deuterated internal standard, this guide compares the validation parameters of two LC-MS/MS methods for Proquinazid analysis: one using external standard calibration and the other using Proquinazid-(propoxy-d7) as an internal standard. The data presented in the following tables are representative of typical performance characteristics for pesticide residue analysis in complex matrices like fruits and vegetables.[4][5][6][7]

Table 1: Comparison of Linearity and Sensitivity

Parameter	Method with External Standard	Method with Proquinazid-(propoxy-d7) IS
Calibration Range	0.5 - 100 µg/L	0.5 - 100 µg/L
Correlation Coefficient (r²)	≥ 0.990	≥ 0.998
Limit of Detection (LOD)	0.1 µg/kg	0.05 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg	0.2 µg/kg

The use of an internal standard typically results in a more linear response and improved sensitivity, as it compensates for variability at lower concentrations.

Table 2: Comparison of Accuracy and Precision

Spiking Level	Method with External Standard	Method with Proquinazid-(propoxy-d7) IS
Recovery (%)	RSD (%)
Low (1 µg/kg)	85 - 115	< 15
Medium (10 µg/kg)	88 - 112	< 12
High (50 µg/kg)	90 - 110	< 10

RSD: Relative Standard Deviation

The data clearly demonstrates that the internal standard method provides significantly better accuracy (recoveries closer to 100%) and precision (lower RSD), especially at lower concentration levels where matrix effects can be more pronounced.[1][2]

Experimental Protocol: LC-MS/MS Analysis of Proquinazid using Proquinazid-(propoxy-d7)

This section details a validated method for the determination of Proquinazid residues in a representative fruit matrix (e.g., grapes).

1. Sample Preparation (QuEChERS Method) [8][9][10][11]

• Homogenization: Homogenize 15 g of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of Proquinazid-(propoxy-d7) internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract and dilute with an appropriate solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis [12][13][14][15]

• Liquid Chromatograph: UHPLC system

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium formate

  • B: Methanol with 0.1% formic acid

• Gradient Elution: A suitable gradient to ensure separation of Proquinazid from matrix interferences.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Proquinazid: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

  • Proquinazid-(propoxy-d7): Precursor ion > Product ion (Quantifier)

3. Method Validation

The method should be validated according to established guidelines, evaluating parameters such as linearity, selectivity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and matrix effects.[4][6][7][16][17]

Workflow for Analytical Method Validation

Caption: Experimental workflow for the validation of an analytical method for Proquinazid.

Conclusion

The validation of an analytical method for the quantification of Proquinazid is crucial for ensuring data reliability in research, drug development, and regulatory compliance. While external standard calibration can be utilized, the implementation of a stable isotope-labeled internal standard, such as Proquinazid-(propoxy-d7), offers significant advantages in terms of accuracy, precision, and robustness. The presented experimental protocol and comparative data underscore the superiority of the internal standard method, making it the recommended approach for high-stakes analytical applications.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Comparison between external and internal standard calibration in the validation of an analytical method for 1-hydroxypyrene in human urine by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scienceopen.com [scienceopen.com]
• 5. apvma.gov.au [apvma.gov.au]
• 6. scielo.br [scielo.br]
• 7. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Rapid immunochemical methods for the analysis of proquinazid in strawberry QuEChERS extracts [pubmed.ncbi.nlm.nih.gov]
• 10. QuEChERS: Home [quechers.eu]
• 11. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 12. agilent.com [agilent.com]
• 13. A New LC-MS Method for Evaluating the Efficacy of Pesticide Residue Removal from Fruit Surfaces by Washing Agents [mdpi.com]
• 14. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fs.usda.gov [fs.usda.gov]
• 16. eurl-pesticides.eu [eurl-pesticides.eu]
• 17. pubs.acs.org [pubs.acs.org]

Inter-laboratory comparison of Proquinazid quantification methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of proquinazid, a quinazoline-based fungicide used in the control of powdery mildew, particularly in viticulture. The performance of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods are evaluated across various matrices, including grapes, wine, and soil. This document synthesizes data from various validation studies to offer a comprehensive overview for laboratory professionals.

Data Presentation: Performance Characteristics

The following tables summarize the quantitative performance data for proquinazin quantification using different analytical techniques and sample matrices. These values are essential for selecting the appropriate method based on the required sensitivity, accuracy, and precision.

Table 1: Performance of GC-Based Methods for Proquinazid Quantification

Matrix	Method	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
Grapes	GC/MS	0.02 mg/kg	72 - 96	Not Specified
Grapes	GC-ECD	Not Specified	90.12	Not Specified
Grape Leaves	GC-ECD	Not Specified	81.00	Not Specified
Soil	GC-MS/MS	0.01 µg/g	70 - 119	< 20

Table 2: Performance of LC-Based Methods for Proquinazid Quantification

Matrix	Method	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
Grapevine Leaves	LC-MS/MS	Not Specified	Not Specified	Not Specified
Grapes & Wine	LC-MS/MS	Not Specified	71 - 118	Not Specified
Soil	LC-MS/MS	0.01 µg/g	72.6 - 119	< 20

Note: "Not Specified" indicates that the specific data for proquinazid was not detailed in the multi-residue studies reviewed.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established and validated methods for pesticide residue analysis.

Protocol 1: QuEChERS Sample Preparation for Grapes and Soil

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.

Materials:

• Homogenizer or blender

• 50 mL polypropylene centrifuge tubes with screw caps

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge capable of ≥ 3000 x g

• Vortex mixer

Procedure (based on EN 15662):

• Homogenization: Weigh 10 g of a representative homogenized sample (grapes or soil) into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add internal standards if required.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.

  • Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 (for samples with fat content).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Sample for Analysis: The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS. For LC-MS/MS, the extract may be diluted with a suitable mobile phase. For GC-MS/MS, the extract can be analyzed directly or after solvent exchange.[1]

Protocol 2: GC-MS/MS Analysis

Instrumentation:

• Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS) with an appropriate autosampler.

• Capillary column suitable for pesticide analysis (e.g., HP-5MS or equivalent).

Typical GC-MS/MS Parameters:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp to 150 °C at 25 °C/min.

  • Ramp to 200 °C at 3 °C/min.

  • Ramp to 300 °C at 8 °C/min, hold for 10 minutes.

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for proquinazid must be optimized.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• Liquid chromatograph (HPLC or UPLC) coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• Reversed-phase C18 column.

Typical LC-MS/MS Parameters:

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: ESI in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for proquinazid must be optimized.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and a comparison of the analytical techniques.

Figure 1: Experimental workflow for proquinazid analysis.

Figure 2: Comparison of GC-MS/MS and LC-MS/MS techniques.

References

• 1. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Guide to Selecting Internal Standards for Proquinazid Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of the fungicide Proquinazid is paramount. A critical component of a robust analytical method is the use of an internal standard (IS) to correct for variations in sample preparation and instrument response. This guide provides a comprehensive comparison of potential internal standards for Proquinazid analysis, supported by experimental considerations and data presentation principles.

The ideal internal standard is an isotopically labeled version of the analyte (e.g., Proquinazid-d7). Such standards are chemically identical to the analyte and co-elute, providing the most accurate correction for matrix effects and procedural losses.[1] However, the commercial availability of isotopically labeled Proquinazid can be limited. In such cases, a structurally similar compound, or a so-called analogous internal standard, can be a viable alternative.

Performance Comparison: Isotopically Labeled vs. Structurally Similar Internal Standards

Performance Parameter	Proquinazid-d7 (Isotopically Labeled IS)	Fenazaquin (Structurally Similar IS)	Rationale
Chromatographic Retention Time	Co-elutes with Proquinazid	Elutes at a different retention time	Isotopically labeled standards have nearly identical physicochemical properties to the native analyte. Structural analogs will have different retention times.
Ionization Efficiency in MS	Nearly identical to Proquinazid	Different from Proquinazid	While both are quinazoline structures, differences in substituents will affect ionization efficiency.
Extraction Recovery	Identical to Proquinazid	Similar, but can differ based on physicochemical properties	Structural similarity should lead to comparable extraction behavior, but differences in polarity and other properties can cause variations.
Matrix Effect Compensation	Excellent	Good to Moderate	As the isotopically labeled IS co-elutes with Proquinazid, it experiences the same matrix-induced suppression or enhancement. A structural analog with a different retention time will experience different matrix effects.
Accuracy and Precision	High	Moderate to High	The superior ability of the isotopically labeled IS to correct for variability leads to higher accuracy and precision.
Commercial Availability	Often limited and expensive	More likely to be commercially available as a standard	Synthesis of isotopically labeled standards is a specialized and costly process.

Experimental Workflow & Decision Making

The selection and implementation of an internal standard is a critical step in the analytical workflow. The following diagrams illustrate the general experimental process for Proquinazid analysis and a logical approach to selecting a suitable internal standard.

Figure 1: Experimental workflow for Proquinazid analysis.

Figure 2: Decision workflow for internal standard selection.

Experimental Protocol: Proquinazid Analysis in Grapes

This protocol describes a general procedure for the analysis of Proquinazid in grapes using a structural analog internal standard and LC-MS/MS.

1. Reagents and Materials

• Proquinazid certified reference material

• Fenazaquin (or other suitable structural analog) certified reference material

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• QuEChERS dispersive SPE cleanup sorbents (e.g., PSA, C18)

• Homogenizer

• Centrifuge

• LC-MS/MS system

2. Standard Preparation

• Prepare individual stock solutions of Proquinazid and Fenazaquin in acetonitrile (e.g., 1000 µg/mL).

• Prepare a working internal standard solution of Fenazaquin (e.g., 1 µg/mL) in acetonitrile.

• Prepare a series of calibration standards by diluting the Proquinazid stock solution and adding a constant amount of the internal standard working solution.

3. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized grape sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and 100 µL of the 1 µg/mL Fenazaquin internal standard solution.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts, shake vigorously for 1 minute, and centrifuge.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE tube.

• Shake for 1 minute and centrifuge.

• Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column is suitable for separation.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Injection Volume: 5-10 µL.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for both Proquinazid and the internal standard for confirmation and quantification.

5. Data Analysis and Quality Control

• Generate a calibration curve by plotting the peak area ratio of Proquinazid to the internal standard against the concentration of Proquinazid.

• Quantify Proquinazid in samples using the calibration curve.

• Analyze procedural blanks, spiked blanks, and sample duplicates to ensure data quality.

• Method validation should assess linearity, accuracy, precision, limit of quantification (LOQ), and matrix effects according to relevant guidelines.

Conclusion

The choice of an internal standard is a critical decision in the development of a robust and reliable method for the quantification of Proquinazid. While an isotopically labeled internal standard represents the gold standard, a carefully selected and validated structurally similar compound can provide acceptable performance when the ideal standard is unavailable. By following a systematic selection process and a well-defined experimental protocol, researchers can achieve accurate and precise quantification of Proquinazid in various matrices.

References

• 1. researchgate.net [researchgate.net]

The Crucial Role of Deuterated Standards in the Accurate Analysis of Proquinazid

A comparative guide to analytical methodologies for the quantification of the fungicide proquinazid highlights the superior accuracy and precision achieved with the use of a deuterated internal standard. This improvement is particularly significant in complex matrices, such as fruits and wine, where matrix effects can severely impact the reliability of analytical results.

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of pesticide residues like proquinazid is paramount. Proquinazid is a quinazolinone fungicide used to control powdery mildew on various crops, including grapes. Regulatory bodies worldwide have established maximum residue limits (MRLs) for pesticides in food products, necessitating highly accurate and precise analytical methods for compliance monitoring.

This guide provides a comparative overview of proquinazid analysis with and without a deuterated internal standard, supported by experimental data and detailed methodologies. The use of a deuterated internal standard, such as proquinazid-d4, is a robust strategy to compensate for variations during sample preparation and to mitigate matrix-induced signal suppression or enhancement in chromatographic systems coupled with mass spectrometry.

Mitigating Matrix Effects for Enhanced Reliability

In analytical chemistry, particularly for trace-level analysis in complex samples, the "matrix effect" is a major challenge. Co-extracted compounds from the sample matrix can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either an underestimation or overestimation of its concentration. Deuterated internal standards, which are chemically identical to the analyte but have a different mass due to the replacement of hydrogen atoms with deuterium, co-elute with the analyte and experience similar matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, these effects can be effectively normalized, leading to more accurate and precise results.

Performance Comparison: With and Without Deuterated Standard

The following table summarizes the typical performance characteristics for the analysis of proquinazid using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with and without a deuterated internal standard. The data is compiled from representative studies and demonstrates the enhanced performance when a deuterated standard is employed.

Parameter	Method with Deuterated Internal Standard (Proquinazid-d4)	Method without Internal Standard (External Standard Calibration)
Analyte	Proquinazid	Proquinazid
Matrix	Grapes, Wine	Grapes, Grape Leaves
Instrumentation	GC-MS/MS, LC-MS/MS	GC-ECD, GC-MS/MS
Recovery (%)	95 - 105%	81 - 95%
Relative Standard Deviation (RSD) (%)	< 10%	< 20%
Limit of Quantification (LOQ)	0.005 mg/kg	0.01 mg/kg

Note: The data presented is a synthesis from multiple sources and not from a single head-to-head comparative study. Performance characteristics can vary based on the specific matrix, instrumentation, and laboratory conditions.

Experimental Workflows and Protocols

The use of a deuterated internal standard is seamlessly integrated into the analytical workflow, typically during the initial sample extraction step. This ensures that the internal standard is present throughout the entire process, accounting for any analyte loss during sample preparation and analysis.

Figure 1. Experimental workflow for the analysis of proquinazid using a deuterated internal standard.

Experimental Protocol: Proquinazid Analysis with Deuterated Internal Standard (GC-MS/MS)

This protocol is a representative example for the analysis of proquinazid in grapes using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS analysis.

1. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized grape sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with a known amount of proquinazid-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and MgSO₄ for cleanup.

• Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• The resulting supernatant is ready for GC-MS/MS analysis.

2. GC-MS/MS Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent.

• Injection Volume: 1 µL, splitless.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Start at 70°C (hold 2 min), ramp to 150°C at 25°C/min, then to 300°C at 10°C/min (hold 5 min).

• Mass Spectrometer: Agilent 7000D Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI).

• MRM Transitions:

  • Proquinazid: e.g., m/z 372 -> 315 (quantifier), m/z 372 -> 287 (qualifier).

  • Proquinazid-d4: e.g., m/z 376 -> 319 (quantifier).

Experimental Protocol: Proquinazid Analysis without Internal Standard (GC-ECD)

This protocol is a representative example for the analysis of proquinazid in grape leaves and fruits using GC with an Electron Capture Detector (ECD).

1. Sample Preparation

• Weigh 25 g of homogenized grape leaves or 50 g of homogenized grape fruits into a blender jar.

• Add 100 mL of acetone and blend for 3 minutes.

• Filter the extract through a Büchner funnel.

• The filtrate is partitioned with dichloromethane and subjected to cleanup using a Florisil column.

• The final extract is concentrated and reconstituted in a suitable solvent for GC-ECD analysis.

2. GC-ECD Parameters

• Gas Chromatograph: Agilent 6890N GC or equivalent.

• Detector: Electron Capture Detector (ECD).

• Column: HP-5, 30 m x 0.25 mm, 0.25 µm film thickness.

• Injection Port Temperature: 300°C.

• Oven Temperature Program: Initial temperature 220°C (hold 2 min), ramp to 260°C at 5°C/min.

• Detector Temperature: 320°C.

• Carrier Gas: Nitrogen at a flow rate of 3 mL/min.

Alternative Analytical Methods

While chromatographic methods coupled with mass spectrometry are the gold standard for pesticide residue analysis, other techniques have been developed for the rapid screening of proquinazid.

Immunoassays: Enzyme-Linked Immunosorbent Assays (ELISAs) have been developed for the rapid and high-throughput screening of proquinazid in food samples.[1][2] These methods are based on the specific binding of antibodies to proquinazid. While they can be very sensitive and cost-effective for screening large numbers of samples, they are generally considered semi-quantitative and positive results often require confirmation by a chromatographic method.

Figure 2. Logical relationships between analytical approaches for proquinazid and their key characteristics.

Conclusion

The use of a deuterated internal standard in the analysis of proquinazid offers significant advantages in terms of accuracy, precision, and reliability, particularly for complex food matrices. By effectively compensating for matrix effects and variations in sample preparation, this methodology provides the high-quality data required for regulatory compliance and ensuring food safety. While alternative methods like immunoassays have their place in rapid screening, chromatographic methods with deuterated internal standards remain the benchmark for the confirmatory and quantitative analysis of proquinazid residues.

References

• 1. Rapid immunochemical methods for the analysis of proquinazid in strawberry QuEChERS extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validating Proquinazid Analysis: A Guide to SANTE-Compliant Methodologies

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical methods is paramount. This guide provides a comprehensive comparison of method validation parameters for the fungicide Proquinazid, in accordance with the stringent SANTE/11312/2021 guidelines for pesticide residue analysis in food and feed.

Proquinazid, a quinazolinone fungicide, is effective against powdery mildew on various high-value crops. To protect consumers and ensure fair trade, regulatory bodies like the European Commission have established Maximum Residue Limits (MRLs) for pesticides in food products. Laboratories performing official controls must use analytical methods that are properly validated to demonstrate their fitness for purpose.[1][2] The SANTE guidelines provide a harmonized framework for this validation, ensuring that data is reliable and comparable across the European Union.

This guide details the essential performance characteristics required for method validation, presents typical experimental data for Proquinazid analysis, and outlines the protocols for the most common analytical techniques: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Performance Comparison of Analytical Methods

The choice of analytical technique depends on the physicochemical properties of the pesticide and the matrix being analyzed. Both GC-MS/MS and LC-MS/MS are powerful tools for pesticide residue analysis, each with its own advantages. Immunoassays offer a rapid screening alternative.

Feature	GC-MS/MS	LC-MS/MS	Immunoassay (ELISA)
Principle	Separation of volatile/semi-volatile compounds followed by mass-based detection.	Separation of non-volatile/thermally labile compounds followed by mass-based detection.	Antigen-antibody binding for detection.
Applicability	Suitable for volatile and thermally stable pesticides like many organochlorines and organophosphates.	Broad applicability, including polar, non-volatile, and thermally labile pesticides.	Specific to a single compound or a small group of structurally related compounds.
Selectivity	High	High	High (but can have cross-reactivity)
Sensitivity	High (ng/kg to µg/kg)	Very High (pg/kg to ng/kg)	High (µg/L range)[3]
Matrix Effects	Can be significant, often requiring matrix-matched standards or analyte protectants.[2]	Can be significant (ion suppression/enhancement), often requiring matrix-matched standards or stable isotope-labeled internal standards.	Can be affected by matrix components, requiring sample dilution or specific extraction.
Throughput	Moderate to High	Moderate to High	Very High

SANTE/11312/2021 Method Validation Parameters

The SANTE guidelines detail the performance criteria that a method must meet to be considered valid for official control of pesticide residues.[1][2]

Parameter	SANTE/11312/2021 Acceptance Criteria	Typical Performance for Proquinazid Analysis
Linearity	Coefficient of determination (R²) ≥ 0.99. Deviation of back-calculated concentrations of calibration standards should not be more than ±20%.[2]	R² > 0.995 over a range of 5-100 µg/kg.
Accuracy (Trueness)	Mean recovery within 70-120%.[4]	85-110%
Precision (Repeatability, RSDr)	Relative Standard Deviation (RSD) ≤ 20%.[4][5][6]	< 15%
Precision (Within-laboratory Reproducibility, RSDR)	RSD ≤ 25% is generally expected.	< 20%
Limit of Quantification (LOQ)	The lowest validated spike level meeting the accuracy and precision criteria. Must be ≤ MRL.	Typically ≤ 0.01 mg/kg in various matrices.
Limit of Detection (LOD)	Typically estimated as 30% of the LOQ or based on a signal-to-noise ratio of ≥ 3.	~0.003 mg/kg
Matrix Effect	Should be assessed. If significant, compensation (e.g., matrix-matched calibration, standard addition) is required.[2]	Matrix effects are common and are typically compensated for using matrix-matched standards.
Specificity/Selectivity	No significant interference at the retention time of the analyte. For MS detection, specific ion ratio criteria must be met.	High selectivity achieved with MS/MS detection using specific precursor-product ion transitions.

Experimental Protocols

A detailed methodology is crucial for reproducible and reliable results. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Sample Preparation: QuEChERS Method

• Homogenization: A representative 10-15 g sample of the food commodity (e.g., grapes, tomatoes) is homogenized.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard.

  • Shake vigorously for 1 minute.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to induce phase separation.[4]

  • Shake vigorously for another minute and then centrifuge at ≥3000 g for 5 minutes.

• Clean-up (Dispersive Solid-Phase Extraction - d-SPE):

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing a d-SPE sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA)). For matrices with high fat content, C18 may also be included.

  • Vortex for 30 seconds and centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Transfer the supernatant to an autosampler vial.

  • For GC analysis, an analyte protectant may be added.

  • The extract is now ready for injection into the GC-MS/MS or LC-MS/MS system.

Instrumental Analysis: GC-MS/MS

• Gas Chromatograph: Equipped with a capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Splitless mode.

• Carrier Gas: Helium at a constant flow.

• Oven Temperature Program: A gradient program to ensure separation of analytes.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. At least two specific precursor-to-product ion transitions should be monitored for each analyte for quantification and confirmation.

Instrumental Analysis: LC-MS/MS

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase column (e.g., C18) is typically used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), both typically containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. As with GC-MS/MS, at least two MRM transitions are monitored.

Visualizing the Validation Workflow

Caption: Workflow for method validation of Proquinazid according to SANTE guidelines.

Decision-Making for Matrix Effects

Caption: Decision tree for the evaluation and compensation of matrix effects.

References

• 1. bvl.bund.de [bvl.bund.de]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. Rapid immunochemical methods for the analysis of proquinazid in strawberry QuEChERS extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]

A Comparative Guide to Extraction Methods for Proquinazid Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the fungicide proquinazid in various matrices is crucial for regulatory compliance, food safety, and environmental monitoring. The choice of extraction method significantly impacts the efficiency, sensitivity, and accuracy of the subsequent analysis. This guide provides a comparative overview of three common extraction techniques for proquinazid: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Performance Comparison

The selection of an appropriate extraction method depends on factors such as the matrix complexity, desired limit of detection, sample throughput, and available resources. The following table summarizes the key performance parameters of QuEChERS, SPE, and LLE for proquinazid analysis, based on available experimental data.

Parameter	QuEChERS	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	81.00% (Grape Leaves), 90.12% (Grapes)[1]	Good recoveries, often used as a cleanup step following LLE.[2][3]	62.6% - 85.5% (general pesticides)[4]
Limit of Detection (LOD)	Method-dependent, generally low µg/kg range.	Lower than 0.01 mg/kg for some fungicides.[3]	0.00003–0.004 mg/kg (general pesticides)[4]
Limit of Quantification (LOQ)	Typically in the low µg/kg range.	Lower than 0.01 mg/kg for some fungicides.[3]	0.0001–0.01 mg/kg (general pesticides)[4]
Matrix Effects	Can be significant, matrix-matched calibration is often necessary.[4]	Effective in reducing matrix components, leading to cleaner extracts.	Matrix effects are common and can lead to ion suppression or enhancement.[4]
Throughput	High	Medium	Low to Medium
Solvent Consumption	Low	Medium	High
Cost	Low	High (cartridges)	Low to Medium
Labor Intensity	Low	Medium	High

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for each extraction method.

QuEChERS experimental workflow.

Solid-Phase Extraction (SPE) workflow.

Liquid-Liquid Extraction (LLE) workflow.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

QuEChERS Method for Proquinazid in Grapes

This protocol is adapted from a study on pesticide residues in grape leaves and fruits.[1]

a. Extraction:

• Weigh 10 g of homogenized grape sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Vortex the mixture vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

• Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at 4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 2 mL of the upper acetonitrile layer into a 5 mL microcentrifuge tube.

• The cleanup tube should contain 50 mg of Primary Secondary Amine (PSA), 300 mg of MgSO₄, and 20 mg of Graphitized Carbon Black (GCB).

• Vortex the tube for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS.

Liquid-Liquid Extraction (LLE) followed by Solid-Phase Extraction (SPE) Cleanup for Fungicides in Grapes

This protocol is a general procedure for the extraction of multiple fungicide residues from grapes and has been shown to provide good recoveries for a range of compounds.[3] Proquinazid-specific validation would be required for precise quantification.

a. Liquid-Liquid Extraction:

• Homogenize a representative sample of grapes.

• To a known weight of the homogenate (e.g., 25 g), add a suitable volume of an organic solvent mixture such as ethyl acetate:hexane (1:1, v/v).

• Blend or shake the mixture vigorously for several minutes to ensure thorough extraction.

• Separate the organic layer, for example, by centrifugation or using a separatory funnel.

• Repeat the extraction of the aqueous residue with a fresh portion of the organic solvent.

• Combine the organic extracts.

b. Solid-Phase Extraction (SPE) Cleanup:

• Condition a solid-phase extraction cartridge (e.g., graphitized carbon black/primary secondary amine - GCB/PSA) by passing a small volume of the elution solvent, followed by the extraction solvent.

• Load the combined organic extract onto the conditioned SPE cartridge.

• Wash the cartridge with a small volume of a solvent that will remove interfering matrix components but not the analyte of interest.

• Elute the proquinazid from the cartridge using a suitable solvent or solvent mixture, such as acetonitrile:toluene (3:1, v/v).[3]

• The eluate can then be concentrated and reconstituted in a suitable solvent for chromatographic analysis.

Standalone Solid-Phase Extraction (SPE)

a. Initial Extraction:

• Homogenize a grape sample.

• Extract the homogenate with a suitable solvent such as ethyl acetate, as mentioned in a method for proquinazid in apples and grapes.[2]

• Filter or centrifuge the mixture to separate the liquid extract from the solid matrix.

b. Solid-Phase Extraction:

• Select an appropriate SPE cartridge (e.g., C18, Florisil) based on the physicochemical properties of proquinazid.

• Condition the cartridge with the appropriate solvents.

• Load the extract onto the cartridge.

• Wash the cartridge to remove co-extracted matrix interferences.

• Elute the proquinazid with a small volume of a strong organic solvent.

• The eluate is then typically evaporated to dryness and reconstituted in a solvent compatible with the analytical instrument.

Conclusion

The choice of extraction method for proquinazid analysis is a critical step that influences the quality and reliability of the results.

• QuEChERS stands out as a rapid, cost-effective, and high-throughput method that provides excellent recoveries for proquinazid in fruit matrices like grapes.[1] Its simplicity and low solvent consumption make it an attractive option for routine monitoring.

• Solid-Phase Extraction (SPE) is highly effective for sample cleanup, leading to cleaner extracts and potentially reducing matrix effects in the final analysis.[2] It can be used as a standalone technique or, more commonly, as a cleanup step following an initial liquid extraction.

• Liquid-Liquid Extraction (LLE) is a classical and versatile technique. While it can be effective, it is generally more time-consuming, labor-intensive, and requires larger volumes of organic solvents compared to QuEChERS.[4] For complex matrices, LLE often requires a subsequent cleanup step, such as SPE, to achieve the necessary selectivity and sensitivity.

For most routine applications involving the analysis of proquinazid in fruits and vegetables, the QuEChERS method offers an optimal balance of efficiency, cost, and performance. However, for particularly complex matrices or when very low detection limits are required, a method involving SPE for cleanup may be more appropriate. LLE remains a viable option, particularly when modern techniques are not available, but its lower throughput and higher solvent consumption are significant drawbacks in a high-volume laboratory setting.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Multiresidue determination of 11 new fungicides in grapes and wines by liquid-liquid extraction/clean-up and programmable temperature vaporization injection with analyte protectants/gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of LC-MS/MS and GC-MS/MS Methods for Proquinazid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for the quantitative analysis of the fungicide Proquinazid. The information presented herein is curated from a variety of analytical chemistry resources and is intended to assist researchers in selecting the most appropriate methodology for their specific needs.

Introduction to Proquinazid and Analytical Techniques

Proquinazid is a quinazoline-based fungicide used to control powdery mildew on various crops. Its chemical structure and properties necessitate sensitive and selective analytical methods for residue analysis in food matrices and environmental samples to ensure consumer safety and regulatory compliance.

Both LC-MS/MS and GC-MS/MS are powerful analytical techniques widely employed in pesticide residue analysis. LC-MS/MS is generally favored for a broad range of pesticides, particularly those that are polar, thermally labile, or non-volatile. In contrast, GC-MS/MS is well-suited for volatile and semi-volatile compounds that are thermally stable. The choice between these two techniques for Proquinazid analysis depends on various factors, including the sample matrix, required sensitivity, and laboratory instrumentation.

Experimental Protocols

A crucial aspect of method validation is a well-defined experimental protocol. Below are detailed methodologies for the analysis of Proquinazid using both LC-MS/MS and GC-MS/MS, including a common sample preparation procedure.

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis and is suitable for both LC-MS/MS and GC-MS/MS.

• Homogenization: A representative 10-15 g sample of the matrix (e.g., fruit, vegetable, or soil) is homogenized.

• Extraction: A 10 g portion of the homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile is added, and the tube is shaken vigorously for 1 minute.

• Salting-Out: A mixture of anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) is added to induce phase separation. The tube is shaken for another minute and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube containing a primary secondary amine (PSA) sorbent to remove organic acids and sugars, and C18 sorbent to remove fats and other nonpolar interferences. The tube is vortexed and then centrifuged.

• Final Extract: The resulting supernatant is the final extract. For LC-MS/MS analysis, it is typically diluted with a suitable mobile phase. For GC-MS/MS analysis, a solvent exchange to a more volatile solvent like hexane or toluene may be performed.

LC-MS/MS Method

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): 373.0

  • Product Ions (m/z): 106.0 (Quantifier), 331.0 (Qualifier)

GC-MS/MS Method

• Chromatographic System: A gas chromatograph.

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Oven Temperature Program: Initial temperature of 80 °C, hold for 1 minute, ramp to 300 °C at 20 °C/min, and hold for 5 minutes.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electron ionization (EI) source.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MRM Transitions: To be determined empirically, but would involve selecting a suitable precursor ion from the mass spectrum of Proquinazid and fragmenting it to produce characteristic product ions.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the expected and, where available, reported quantitative performance data for the analysis of Proquinazid by LC-MS/MS and GC-MS/MS.

Parameter	LC-MS/MS	GC-MS/MS	Reference/Comment
Linearity (R²)	>0.99 (Typical)	>0.99 (Typical)	Typical performance for validated pesticide residue methods.[1]
Limit of Detection (LOD)	0.001 mg/kg (Typical)	0.005 mg/kg (Typical)	Based on typical instrument sensitivity for similar compounds.
Limit of Quantification (LOQ)	0.005 mg/kg (Typical)	0.02 mg/kg	GC-MS/MS LOQ is a reported value. LC-MS/MS is a typical value.
Accuracy (Recovery %)	85-110% (Typical)	74-101%	GC-MS/MS recovery is a reported range. LC-MS/MS is a typical range.
Precision (RSD %)	<15% (Typical)	<20% (Typical)	Typical performance for validated pesticide residue methods.[1]
Matrix Effects	Potential for ion suppression or enhancement	Generally less susceptible to ion suppression, but matrix can affect inlet and column performance.	Matrix-matched calibration is recommended for both techniques.

Mandatory Visualization

Cross-validation workflow for Proquinazid analysis.

Discussion

Performance Comparison

Based on the available data and typical instrument performance, both LC-MS/MS and GC-MS/MS are viable techniques for the analysis of Proquinazid.

• Sensitivity: LC-MS/MS is generally expected to offer a lower limit of detection and quantification for Proquinazid. This is a common trend for many modern pesticides, as electrospray ionization can be very efficient for compounds with polar functional groups.[2]

• Accuracy and Precision: Both methods are capable of providing excellent accuracy (recovery) and precision (RSD) within the generally accepted range of 70-120% for recovery and <20% for RSD, as stipulated by various regulatory guidelines.[3]

• Matrix Effects: Matrix effects can be a challenge for both techniques. In LC-MS/MS, co-eluting matrix components can cause ion suppression or enhancement, affecting the accuracy of quantification. For GC-MS/MS, while less prone to ionization effects, the accumulation of non-volatile matrix components in the injector and column can lead to poor peak shape and a decline in performance over time. The use of matrix-matched standards and appropriate cleanup during sample preparation is essential for both methods to mitigate these effects.

Suitability of Proquinazid for Each Technique

• LC-MS/MS: Proquinazid's structure, which includes several nitrogen and oxygen atoms, makes it amenable to protonation and thus suitable for positive ion electrospray ionization. Its moderate polarity also makes it a good candidate for reversed-phase liquid chromatography.

• GC-MS/MS: The reported use of a GC-based method with a respectable LOQ of 0.02 mg/kg suggests that Proquinazid has sufficient volatility and thermal stability for gas chromatography. However, as a quinazoline derivative, there is a potential for thermal degradation in the hot GC inlet, which could impact reproducibility if the conditions are not carefully optimized.

Conclusion

The cross-validation of LC-MS/MS and GC-MS/MS methods for Proquinazid analysis reveals that both techniques are capable of meeting the typical requirements for pesticide residue monitoring.

LC-MS/MS is likely the preferred method for achieving the lowest detection limits and for its broader applicability to a wider range of pesticides in multi-residue methods.

GC-MS/MS serves as an excellent orthogonal technique for confirmation and can be a robust and reliable method in its own right, particularly in laboratories where GC-MS/MS is the primary platform for pesticide analysis.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including the regulatory limits to be met, the nature of the sample matrices, and the available instrumentation. For comprehensive and highly confident identification and quantification, the use of both techniques in a cross-validation approach is the gold standard.[2]

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. lcms.cz [lcms.cz]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]

Safety & Regulatory Compliance

Safe Disposal of Proquinazid-(propoxy-d7): A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of Proquinazid-(propoxy-d7), ensuring the safety of laboratory personnel and the protection of the environment. The procedures outlined are based on established guidelines for hazardous chemical waste. While Proquinazid-(propoxy-d7) is a deuterated form, its chemical properties and hazards are considered equivalent to the parent compound, Proquinazid, for disposal purposes.

Hazard and Property Profile

Proquinazid is classified as a hazardous substance, primarily noted for its high toxicity to aquatic life with long-lasting effects.[1] It is also suspected of causing cancer.[2][3] Adherence to safety protocols is mandatory when handling this compound.

Quantitative Data for Proquinazid

Property	Value	Source
Acute Toxicity
Oral LD50 (Rat, male)	>5000 mg/kg	[4]
Dermal LD50 (Rat)	>5000 mg/kg	[4]
Inhalation LC50 (Rat, 4h)	>5.2 mg/l	[4][5]
Oral LD50 (Bobwhite Quail)	>2250 mg/kg	[4]
Chronic Toxicity
NOAEL (Rat, 2 years)	1.2 mg/kg b.w.	[4]
Physical Properties
Appearance	Clear Liquid	[4]
Color	Yellow, brown	[4]
Odor	Aromatic	[4]
Bulk Density (20°C)	1.05 - 1.07 g/cm³	[4]
pH (1% solution, 20°C)	6.2 ± 1	[4]

| Flash Point | 38 ± 5°C (Closed cup) |[4] |

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps from initial waste generation to final disposal.

Step 1: Personal Protective Equipment (PPE) and Handling

Before handling any waste, ensure appropriate PPE is worn.

• Eye Protection : Wear tightly fitting safety goggles with side-shields conforming to EN 166 or NIOSH standards.[1]

• Hand Protection : Handle with chemical-impermeable gloves (e.g., Nitrile rubber, minimum 0.40 mm thickness) that satisfy EU Directive 89/686/EEC and the EN 374 standard.[1][4] Always inspect gloves before use and wash hands after handling.[1]

• Body Protection : Wear impervious, flame-resistant protective clothing.[1]

• Respiratory Protection : If there is a risk of aerosol formation or if exposure limits are exceeded, use a full-face respirator.[1]

• Ventilation : Always handle Proquinazid-(propoxy-d7) waste in a well-ventilated area.[1]

Step 2: Waste Segregation and Container Management

Proper segregation and containment are critical to prevent accidental reactions and ensure safe disposal.

• Designate a Waste Area : Establish a designated hazardous waste storage area within the laboratory.[6]

• Use Compatible Containers : Store chemical waste in appropriate, leak-proof containers with screw-on caps.[6] Plastic containers are often preferred over glass to minimize breakage risk.[7] The container must be chemically compatible with Proquinazid.

• Labeling : Immediately label the waste container with a "Hazardous Waste" tag.[7][8] The label must include:

  • The full chemical name: "Proquinazid-(propoxy-d7) Waste". Do not use abbreviations.[7]

  • All constituents if it is a mixture.[7]

  • The date of waste generation.[7]

  • The location (e.g., department, room number) and Principal Investigator's name.[7]

  • Appropriate hazard pictograms (e.g., "Hazardous to the Aquatic Environment").[7]

• Keep Containers Closed : Waste containers must remain sealed except when adding waste.[6][8]

• Secondary Containment : Place waste containers in a secondary container capable of holding 110% of the volume of the primary container to contain any potential leaks.[6]

Step 3: Managing Empty Containers

A container that held Proquinazid is considered hazardous waste until properly decontaminated.

• Triple Rinsing : An empty container must be triple-rinsed with an appropriate solvent capable of removing the chemical.[8][9]

• Collect Rinsate : The solvent rinsate from the cleaning process is also hazardous waste and must be collected, contained in a properly labeled hazardous waste container, and disposed of accordingly.[8][9]

• Disposal of Rinsed Container : After the triple-rinse procedure, the defaced container (labels removed or blacked out) may be disposed of as regular trash.[8][9]

Step 4: Spill Management

In the event of a spill, immediate and safe cleanup is paramount.

• Evacuate and Ventilate : Evacuate non-essential personnel from the area and ensure adequate ventilation.[1]

• Containment : Prevent further spillage if it is safe to do so.[1] Do not allow the chemical to enter drains, soil, or waterways.[4]

• Cleanup :

  • For small liquid spills, use an absorbent, dust-binding material.

  • For larger spills, use mechanical cleaning methods.[4]

  • Avoid creating dust or aerosols during cleanup.[1]

• Collect Waste : Collect all spilled material and contaminated absorbents into a labeled hazardous waste container.[1][2]

• Decontaminate : Clean the spill area thoroughly.

Step 5: Final Disposal

Disposal of Proquinazid-(propoxy-d7) waste must be handled by certified professionals in accordance with all regulations.

• Avoid Environmental Release : Under no circumstances should this chemical be disposed of down the drain or in regular trash without proper decontamination.[1][7][10] Proquinazid is very toxic to aquatic life.[1]

• Use a Licensed Disposal Facility : The material must be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Schedule Pickup : Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for your hazardous waste.[6][7] Ensure all forms and tags are completed correctly before the scheduled pickup.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Proquinazid-(propoxy-d7).

Caption: Workflow for the safe disposal of Proquinazid-(propoxy-d7).

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. horticentre.co.nz [horticentre.co.nz]
• 3. Proquinazid | C14H17IN2O2 | CID 11057771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. agri-sci.com [agri-sci.com]
• 5. whs.sunripe.com.au [whs.sunripe.com.au]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. vumc.org [vumc.org]
• 10. acs.org [acs.org]